16,17-Dihydroapovincamine CAS number and molecular formula
For Researchers, Scientists, and Drug Development Professionals Introduction 16,17-Dihydroapovincamine is a chemical compound closely related to the vinca alkaloids, a class of compounds known for their pharmacological a...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
16,17-Dihydroapovincamine is a chemical compound closely related to the vinca alkaloids, a class of compounds known for their pharmacological activities. It is primarily recognized as an impurity and a derivative of apovincamine, which itself is a derivative of vincamine. Vincamine and its semi-synthetic analog, vinpocetine, are known for their vasodilating and nootropic effects, primarily used in the management of cerebrovascular disorders.[1][2][3] This guide provides a summary of the available technical data for 16,17-Dihydroapovincamine.
Chemical and Physical Properties
The fundamental chemical and physical properties of 16,17-Dihydroapovincamine are summarized below. This data is essential for its identification and characterization in a laboratory setting.
Property
Value
Source
CAS Number
57130-30-0
ChemicalBook
Molecular Formula
C₂₁H₂₆N₂O₂
ChemicalBook
Molecular Weight
338.44 g/mol
ChemicalBook
Relationship to Vincamine and Apovincamine
16,17-Dihydroapovincamine is structurally related to apovincamine, which is formed from the dehydration of vincamine. The "dihydro" prefix indicates the addition of two hydrogen atoms to the apovincamine structure, saturating a double bond. This structural relationship is crucial for understanding its potential, albeit uncharacterized, pharmacological profile in the context of its parent compounds.
Caption: Chemical relationship between Vincamine, Apovincamine, and 16,17-Dihydroapovincamine.
Pharmacological Context: Apovincamine Derivatives
The proposed mechanisms of action for related vinca alkaloids include:
Vasodilation: Improving blood flow in the brain.[1]
Neuroprotection: Exhibiting protective effects on neural tissues.[3]
Anti-inflammatory activity: Demonstrating potential to reduce inflammation.[4]
It is plausible that 16,17-Dihydroapovincamine may share some of these properties, but dedicated research is required to confirm any biological activity.
Experimental Protocols
Detailed experimental protocols specifically for the synthesis or biological evaluation of 16,17-Dihydroapovincamine are not extensively documented in publicly accessible scientific literature. As it is primarily classified as an impurity of vincamine, its characterization would typically be part of the analytical method validation for vincamine drug products.
A general workflow for the analysis of such an impurity would involve:
Caption: General workflow for the analysis of impurities in a drug substance like Vincamine.
Signaling Pathways
There is currently no available research detailing the specific signaling pathways modulated by 16,17-Dihydroapovincamine. Research on related compounds like vinpocetine has suggested interactions with various cellular targets, including phosphodiesterases (PDEs), which could influence downstream signaling cascades.[3][4] However, without direct experimental evidence, any depiction of a signaling pathway for 16,17-Dihydroapovincamine would be purely speculative.
Conclusion
16,17-Dihydroapovincamine is a known derivative of apovincamine and an impurity of vincamine. While its basic chemical properties are defined, a significant gap exists in the scientific literature regarding its specific biological activities, mechanism of action, and detailed experimental protocols. Future research is necessary to elucidate the pharmacological profile of this compound and determine if it shares the therapeutic potential of its parent vinca alkaloids. For professionals in drug development, its primary relevance is currently as a reference standard for the quality control of vincamine-based pharmaceutical products.
An In-depth Technical Guide to 16,17-Dihydroapovincamine
For Researchers, Scientists, and Drug Development Professionals Introduction 16,17-Dihydroapovincamine is a tertiary amine and a known impurity of Vincamine, a monoterpenoid indole alkaloid extracted from the leaves of t...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
16,17-Dihydroapovincamine is a tertiary amine and a known impurity of Vincamine, a monoterpenoid indole alkaloid extracted from the leaves of the lesser periwinkle plant (Vinca minor). Vincamine and its semi-synthetic derivative, Vinpocetine, are recognized for their vasodilatory and nootropic properties, primarily affecting cerebral blood flow and cognitive function. Due to its structural similarity to these well-studied compounds, 16,17-Dihydroapovincamine is of interest in the fields of pharmacology and drug development, particularly concerning the impurity profiling of Vincamine- and Vinpocetine-based therapeutics. This guide provides a comprehensive overview of the available technical information on 16,17-Dihydroapovincamine.
Chemical and Physical Properties
Limited specific data is available for the physical properties of 16,17-Dihydroapovincamine. The following table summarizes its key chemical identifiers.
As an impurity, 16,17-Dihydroapovincamine is typically isolated and purified from bulk Vincamine samples using chromatographic techniques. High-performance liquid chromatography (HPLC), particularly reversed-phase HPLC, is a common method for separating closely related alkaloids.
The Eburnane Alkaloid Derivative: A Technical Guide to 16,17-Dihydroapovincamine
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of 16,17-Dihydroapovincamine, a derivative of the eburnane class of alkaloids. While direct...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of 16,17-Dihydroapovincamine, a derivative of the eburnane class of alkaloids. While direct and extensive research on this specific compound is limited, this document extrapolates from the well-documented chemistry and pharmacology of its parent compounds, vincamine and apovincamine, to present a detailed account of its likely discovery, origin, synthesis, and potential biological activities. This guide is intended to serve as a foundational resource for researchers interested in the further exploration and development of novel Vinca alkaloid derivatives.
Introduction: The Vinca Alkaloid Lineage
The story of 16,17-Dihydroapovincamine begins with the discovery of its natural precursor, vincamine. Vincamine is a monoterpenoid indole alkaloid first isolated in the 1950s from the leaves of the lesser periwinkle plant, Vinca minor L.[1]. This plant has a history in traditional medicine for various ailments. Vincamine itself has been recognized for its cerebral vasodilatory and neuroprotective properties[1][2].
Apovincamine, the immediate precursor to 16,17-Dihydroapovincamine, is a semi-synthetic derivative of vincamine. It can be produced by the dehydration of vincamine[1]. Apovincamine serves as a key intermediate in the synthesis of other pharmacologically active molecules, most notably Vinpocetine (ethyl apovincaminate), a well-known synthetic derivative with potent cerebral blood-flow enhancing and neuroprotective effects[1].
The existence and a method for the preparation of 16,17-dihydro-apovincaminic acid esters are described in a German patent, indicating its synthesis and potential utility[3]. 16,17-Dihydroapovincamine represents a structural modification of apovincamine where the double bond at the 16,17-position is saturated. This structural change is expected to modulate the molecule's physicochemical properties and its interaction with biological targets.
Proposed Synthesis of 16,17-Dihydroapovincamine
The synthesis of 16,17-Dihydroapovincamine from apovincamine is logically achieved through the catalytic hydrogenation of the C(16)-C(17) double bond. This is a standard and well-established method in organic chemistry for the reduction of alkenes.
Experimental Protocol: Catalytic Hydrogenation of Apovincamine
The following is a generalized protocol for the synthesis of 16,17-Dihydroapovincamine. Specific reaction conditions may require optimization.
Materials:
Apovincamine
Palladium on carbon (Pd/C, 10%) or other suitable hydrogenation catalyst
In a suitable reaction vessel, dissolve apovincamine in the chosen anhydrous solvent.
Add the hydrogenation catalyst (e.g., 10% Pd/C) to the solution under an inert atmosphere.
Evacuate the reaction vessel and backfill with hydrogen gas. This process should be repeated several times to ensure an oxygen-free environment.
Maintain the reaction mixture under a positive pressure of hydrogen gas (typically 1-3 atm, or as determined by the specific apparatus).
Stir the reaction mixture vigorously at room temperature.
Monitor the progress of the reaction by a suitable analytical technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC), until the starting material is consumed.
Upon completion, carefully vent the hydrogen gas and purge the reaction vessel with an inert gas.
Filter the reaction mixture through a pad of a filtration agent (e.g., Celite®) to remove the catalyst.
Wash the filter cake with the reaction solvent.
Concentrate the filtrate under reduced pressure to yield the crude 16,17-Dihydroapovincamine.
The crude product may be purified by a suitable method, such as recrystallization or column chromatography.
Diagram of the Proposed Synthetic Pathway:
Caption: Proposed synthetic route to 16,17-Dihydroapovincamine from Vincamine.
Prospective Pharmacological Profile
Due to the limited specific pharmacological data for 16,17-Dihydroapovincamine, its potential biological activities are inferred from its structural relationship to apovincamine and its well-studied derivative, Vinpocetine.
Quantitative Data for Related Compounds
The following table summarizes available quantitative data for vincamine and its derivatives to provide a comparative context.
Note: The IC₅₀ and EC₅₀ values are highly dependent on the specific experimental conditions.
Potential Signaling Pathways
The pharmacological effects of vincamine and its derivatives, particularly Vinpocetine, are attributed to their modulation of several key signaling pathways. It is plausible that 16,17-Dihydroapovincamine could interact with similar targets.
Known Signaling Pathways of Vincamine Derivatives:
Phosphodiesterase Type 1 (PDE1) Inhibition: Vinpocetine is a known inhibitor of PDE1. Inhibition of PDE1 leads to an increase in intracellular cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP), resulting in vasodilation and increased cerebral blood flow.
Ion Channel Modulation: Vinpocetine has been shown to block voltage-gated sodium (Na⁺) and calcium (Ca²⁺) channels. This action contributes to its neuroprotective effects by reducing neuronal excitability and preventing excitotoxicity.
Anti-inflammatory Pathways: Some vincamine derivatives have demonstrated anti-inflammatory properties, potentially through the modulation of pathways involving nuclear factor-kappa B (NF-κB).
Antioxidant Activity: Vincamine and its derivatives have been reported to possess antioxidant properties, which contribute to their neuroprotective effects.
IRS2/PI3K/Akt Signaling Pathway: Certain vincamine derivatives have shown protective effects on pancreatic β-cells by regulating the IRS2/PI3K/Akt signaling pathway[4].
Diagram of Potential Signaling Pathways:
Caption: Hypothesized signaling pathways modulated by 16,17-Dihydroapovincamine.
Detailed Experimental Methodologies
In Vitro Assay for PDE1 Inhibition (Generalized Protocol)
Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of 16,17-Dihydroapovincamine on PDE1 activity.
Materials:
Recombinant human PDE1 enzyme
[³H]-cGMP (radioligand)
Scintillation proximity assay (SPA) beads
Assay buffer (e.g., Tris-HCl, MgCl₂, DTT)
16,17-Dihydroapovincamine (test compound)
Known PDE1 inhibitor (positive control, e.g., Vinpocetine)
Microplate reader capable of detecting SPA signals
Procedure:
Prepare a series of dilutions of 16,17-Dihydroapovincamine in the assay buffer.
In a microplate, combine the PDE1 enzyme, [³H]-cGMP, and the test compound at various concentrations.
Include control wells with no inhibitor (100% activity) and a known inhibitor (positive control).
Initiate the enzymatic reaction and incubate at a controlled temperature (e.g., 30°C) for a specific duration.
Terminate the reaction by adding SPA beads coated with a scintillant that binds to the product of the reaction ([³H]-5'-GMP).
Allow the beads to settle and measure the light emitted using a microplate reader.
The amount of light is proportional to the amount of [³H]-5'-GMP produced and thus reflects the enzyme activity.
Calculate the percentage of inhibition for each concentration of the test compound.
Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.
Measurement of Cerebral Blood Flow in an Animal Model (Generalized Protocol)
Objective: To assess the effect of 16,17-Dihydroapovincamine on cerebral blood flow (CBF) in a preclinical model (e.g., dog or rat).
Method: Laser Doppler Flowmetry or Microsphere Technique.
Procedure (Laser Doppler Flowmetry):
Anesthetize the animal and maintain physiological parameters within a normal range.
Perform a craniotomy to expose the cerebral cortex.
Place a laser Doppler probe on the cortical surface to continuously measure CBF.
Administer a vehicle control intravenously and record baseline CBF for a set period.
Administer 16,17-Dihydroapovincamine intravenously at various doses.
Continuously record CBF for a defined period after each dose administration.
Analyze the data to determine the dose-dependent effects of the compound on CBF, expressed as a percentage change from baseline.
Workflow Diagram for Pharmacological Evaluation:
Caption: Experimental workflow for the pharmacological evaluation of 16,17-Dihydroapovincamine.
Conclusion and Future Directions
16,17-Dihydroapovincamine is a structurally intriguing derivative of the pharmacologically significant Vinca alkaloid, apovincamine. While direct research on this compound is sparse, its chemical lineage suggests a promising profile as a potential modulator of cerebral circulation and neuronal function. The saturation of the 16,17-double bond may alter its metabolic stability, receptor binding affinity, and overall pharmacokinetic profile compared to its unsaturated precursor.
Future research should focus on the definitive synthesis and purification of 16,17-Dihydroapovincamine, followed by a comprehensive pharmacological characterization. Key areas of investigation should include:
Quantitative in vitro pharmacology: Determining the IC₅₀ or Kᵢ values for its interaction with PDE1, various ion channels, and other potential targets.
In vivo efficacy studies: Assessing its effects on cerebral blood flow, neuroprotection in models of ischemia, and cognitive function.
Pharmacokinetic and metabolic profiling: Understanding its absorption, distribution, metabolism, and excretion (ADME) properties.
Comparative studies: Directly comparing its activity and safety profile with that of apovincamine and Vinpocetine to elucidate the structure-activity relationships of the eburnane scaffold.
This technical guide provides a starting point for researchers to delve into the potential of 16,17-Dihydroapovincamine and to unlock new therapeutic possibilities within the rich chemical landscape of Vinca alkaloids.
The Biological Significance of 16,17-Dihydroapovincamine: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Abstract 16,17-Dihydroapovincamine, more commonly known as Vinpocetine, is a synthetic derivative of the vinca alkaloid vincamine, an extract from the lesse...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
16,17-Dihydroapovincamine, more commonly known as Vinpocetine, is a synthetic derivative of the vinca alkaloid vincamine, an extract from the lesser periwinkle plant. For decades, it has been utilized in several countries for the management of cerebrovascular disorders and cognitive deficits.[1][2] Extensive research has unveiled a multifaceted pharmacological profile for Vinpocetine, highlighting its potential as a neuroprotective, anti-inflammatory, and cognitive-enhancing agent. This technical guide provides an in-depth overview of the biological significance of Vinpocetine, with a focus on its molecular mechanisms of action, supported by quantitative data, detailed experimental methodologies, and visual representations of key signaling pathways.
Core Mechanisms of Action
Vinpocetine exerts its biological effects through a combination of mechanisms, primarily targeting key enzymes and ion channels involved in cellular signaling and homeostasis.
Inhibition of Phosphodiesterase Type 1 (PDE1)
A primary and well-established mechanism of Vinpocetine is the inhibition of phosphodiesterase type 1 (PDE1), a calcium/calmodulin-dependent enzyme.[2][3] By inhibiting PDE1, Vinpocetine prevents the degradation of cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP), leading to their accumulation.[3] This increase in cyclic nucleotides has several downstream effects, including vasodilation and improved cerebral blood flow.[3][4]
Modulation of Voltage-Gated Ion Channels
Vinpocetine has been shown to block voltage-dependent sodium (Na+) channels.[5][6][7] This action is considered a key contributor to its neuroprotective effects by preventing excessive sodium influx, which can lead to cellular swelling and excitotoxicity.[8][9] Some studies also suggest an inhibitory effect on certain voltage-gated calcium (Ca2+) channels, further contributing to the reduction of intracellular calcium overload during ischemic events.[10]
Anti-inflammatory Effects via the NF-κB Pathway
A significant aspect of Vinpocetine's biological activity is its potent anti-inflammatory action, which is independent of its PDE1 inhibitory effects.[6][11] Vinpocetine directly inhibits the IκB kinase (IKK) complex, a critical regulator of the nuclear factor-kappa B (NF-κB) signaling pathway.[11][12] By inhibiting IKK, Vinpocetine prevents the phosphorylation and subsequent degradation of IκBα, the inhibitory subunit of NF-κB. This action keeps NF-κB sequestered in the cytoplasm, preventing its translocation to the nucleus and the subsequent transcription of pro-inflammatory genes.[11][13]
Quantitative Data
The following tables summarize key quantitative data related to the pharmacological effects of Vinpocetine.
Table 1: Inhibitory Concentrations (IC50) of Vinpocetine
This section outlines the methodologies for key experiments cited in this guide.
In Vitro IKKβ Kinase Assay
Objective: To determine the direct inhibitory effect of Vinpocetine on IKKβ kinase activity.
Methodology:
Recombinant IKKβ protein is incubated with its substrate, GST-IκBα, in a kinase reaction buffer.
[γ-32P]ATP is added to the reaction mixture to initiate the phosphorylation of GST-IκBα.
Vinpocetine at various concentrations is included in the reaction to assess its inhibitory effect.
The reaction is allowed to proceed for a defined period (e.g., 10 minutes) at a specific temperature (e.g., 30°C).
The reaction is stopped, and the proteins are separated by SDS-PAGE.
The gel is dried, and the phosphorylated GST-IκBα is visualized by autoradiography.
The intensity of the radioactive bands is quantified to determine the extent of IKKβ inhibition by Vinpocetine, from which the IC50 value is calculated.[12][16]
Whole-Cell Patch-Clamp Electrophysiology for Sodium Channel Blockade
Objective: To measure the effect of Vinpocetine on voltage-gated sodium currents in neuronal cells.
Methodology:
Cultured neurons (e.g., rat cerebrocortical neurons) are prepared for electrophysiological recording.
A glass micropipette filled with an appropriate intracellular solution is used to form a high-resistance seal with the cell membrane (giga-seal).
The membrane patch under the pipette tip is ruptured to achieve the whole-cell configuration, allowing control of the membrane potential and measurement of whole-cell currents.
Voltage-gated sodium currents are elicited by applying a series of depolarizing voltage steps from a holding potential.
Vinpocetine is applied to the extracellular solution at various concentrations.
The effect of Vinpocetine on the amplitude and kinetics of the sodium currents is recorded and analyzed to determine the concentration-dependent block and calculate the IC50 value.[7]
Measurement of Cerebral Blood Flow (CBF)
Objective: To assess the in vivo effect of Vinpocetine on cerebral blood flow.
Methodology (Transcranial Doppler - TCD):
A handheld transducer is placed on the scalp over specific "windows" where the skull is thinnest.
The transducer emits ultrasound waves that penetrate the skull and are reflected by moving red blood cells in the cerebral arteries.
The Doppler shift in the frequency of the returning ultrasound waves is used to calculate the velocity of blood flow in the targeted artery (e.g., middle cerebral artery).
Baseline CBF velocity is recorded before the administration of Vinpocetine.
Vinpocetine is administered (e.g., intravenously), and CBF velocity is monitored continuously or at specific time points to determine the change from baseline.[2][17]
Methodology (Near-Infrared Spectroscopy - NIRS):
NIRS sensors are placed on the forehead.
These sensors emit near-infrared light, which can penetrate the skull and brain tissue.
The amount of light absorbed and scattered by the tissue is measured by detectors in the sensors.
Changes in the concentration of oxygenated and deoxygenated hemoglobin can be calculated based on their different absorption spectra, providing an indirect measure of changes in regional cerebral blood flow and oxygenation.
Measurements are taken before and after Vinpocetine administration to assess its effects.[2]
Signaling Pathways and Experimental Workflows
The following diagrams illustrate key signaling pathways and a typical experimental workflow for evaluating Vinpocetine's neuroprotective effects.
An In-depth Technical Guide to the Mechanism of Action Theories of 16,17-Dihydroapovincamine (Vinpocetine)
For Researchers, Scientists, and Drug Development Professionals Introduction 16,17-Dihydroapovincamine, a synthetic derivative of the vinca alkaloid vincamine, is more commonly known as Vinpocetine.[1] For over three dec...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
16,17-Dihydroapovincamine, a synthetic derivative of the vinca alkaloid vincamine, is more commonly known as Vinpocetine.[1] For over three decades, it has been utilized in numerous Asian and European nations for the management of cerebrovascular disorders, including stroke and dementia.[1][2] Vinpocetine is recognized for its ability to enhance cerebral blood flow and exert neuroprotective effects.[3] Its multifaceted mechanism of action has been a subject of extensive research, revealing a range of cellular targets and signaling pathways. This technical guide provides a comprehensive overview of the current theories on Vinpocetine's mechanism of action, supported by quantitative data, detailed experimental protocols, and visual representations of the key pathways involved.
Core Mechanism of Action Theories
The therapeutic effects of Vinpocetine are attributed to several interconnected mechanisms, including the inhibition of phosphodiesterase type 1 (PDE1), modulation of ion channels, and potent anti-inflammatory actions. These mechanisms collectively contribute to its observed effects on cerebral circulation, neuronal protection, and cognitive function.
Phosphodiesterase Type 1 (PDE1) Inhibition
One of the earliest and most well-established mechanisms of action for Vinpocetine is its inhibitory effect on phosphodiesterase type 1 (PDE1).[2][4] PDEs are enzymes that degrade cyclic nucleotides, specifically cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP).[2] By inhibiting PDE1, Vinpocetine leads to an increase in the intracellular levels of cAMP and cGMP.[5][6]
This elevation of cyclic nucleotides has several downstream consequences. In vascular smooth muscle, increased cGMP levels are thought to induce relaxation, leading to vasodilation and an increase in cerebral blood flow.[4] In the brain, the rise in cAMP and cGMP can activate protein kinases that phosphorylate transcription factors such as cAMP response element-binding protein (CREB), which is involved in neuronal plasticity and memory formation.[7] This pathway is believed to be a key contributor to the cognitive-enhancing effects of Vinpocetine.[6][7]
Compound
Target
IC50 Value
Assay Conditions
Reference
Vinpocetine
PDE1
10-20 µM
Specific assay conditions not detailed in the provided search results.
A typical in vitro PDE1 inhibition assay would be performed as follows:
Enzyme Preparation: Recombinant human PDE1 is purified and prepared in an appropriate assay buffer.
Substrate Preparation: A fluorescently labeled or radiolabeled cAMP or cGMP substrate is prepared.
Inhibition Assay:
Vinpocetine, at varying concentrations, is pre-incubated with the PDE1 enzyme.
The reaction is initiated by the addition of the cyclic nucleotide substrate.
The mixture is incubated at a controlled temperature (e.g., 37°C) for a specific duration.
Detection:
The reaction is stopped, and the amount of hydrolyzed substrate is quantified. This can be done using various methods, such as fluorescence polarization, scintillation counting (for radiolabeled substrates), or by using a coupled enzyme system that produces a detectable signal.
Data Analysis: The percentage of inhibition at each Vinpocetine concentration is calculated, and the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) is determined by fitting the data to a dose-response curve.
Caption: Vinpocetine inhibits PDE1, leading to increased cAMP and cGMP levels.
Ion Channel Modulation
Vinpocetine has been shown to modulate the activity of several ion channels, which is a key component of its neuroprotective effects.[1][4]
Vinpocetine is a potent blocker of voltage-gated sodium channels.[8] This action is comparable to that of the well-known anticonvulsant phenytoin.[8] By blocking these channels, Vinpocetine can reduce excessive neuronal excitability, which is a hallmark of excitotoxicity and ischemic brain injury.[5][9] This inhibition of sodium influx helps to stabilize neuronal membranes and prevent the downstream cascade of events that lead to cell death.[5][10]
Research also suggests that Vinpocetine can modulate potassium and calcium channels. Studies in molluscan neurons have shown that Vinpocetine can increase the transient K+ current (IA) while suppressing the Ca2+-dependent K+ current (IK(Ca)).[12] The inhibition of IK(Ca) is not likely a result of direct Ca2+ channel suppression, as this only occurs at much higher concentrations of Vinpocetine.[12] The modulation of these channels can influence neuronal excitability and intracellular calcium levels, further contributing to its neuroprotective profile.[12]
The following protocol outlines the general steps for assessing the effect of Vinpocetine on voltage-gated sodium channels using the whole-cell patch-clamp technique:
Cell Culture: Primary cortical neurons or a suitable cell line expressing the sodium channel of interest are cultured on glass coverslips.
Electrophysiological Recording:
A coverslip with adherent cells is placed in a recording chamber on the stage of an inverted microscope and superfused with an external recording solution.
A glass micropipette with a fine tip (patch pipette) is filled with an internal solution and positioned to form a high-resistance seal (giga-seal) with the membrane of a single neuron.
The cell membrane under the pipette tip is ruptured to achieve the whole-cell configuration, allowing for control of the membrane potential and recording of the transmembrane currents.
Data Acquisition:
Voltage-gated sodium currents are elicited by applying depolarizing voltage steps from a holding potential.
Baseline currents are recorded in the absence of Vinpocetine.
Drug Application: Vinpocetine is applied to the external solution at various concentrations.
Data Analysis: The peak sodium current amplitude is measured before and after the application of Vinpocetine. The percentage of inhibition is calculated, and the IC50 value is determined by fitting the concentration-response data.
Caption: Vinpocetine modulates ion channels, leading to reduced excitotoxicity.
Anti-inflammatory Effects via IKK/NF-κB Pathway Inhibition
A significant and more recently elucidated mechanism of action for Vinpocetine is its potent anti-inflammatory activity.[7] Surprisingly, this effect is largely independent of its PDE1 inhibitory action.[7][13] Instead, Vinpocetine directly targets the IκB kinase (IKK) complex, a key regulator of the nuclear factor-kappa B (NF-κB) signaling pathway.[7][13]
The NF-κB pathway is a central mediator of the inflammatory response, controlling the expression of numerous pro-inflammatory genes, including cytokines, chemokines, and adhesion molecules.[2] In its inactive state, NF-κB is held in the cytoplasm by an inhibitory protein called IκB.[7] Upon stimulation by inflammatory signals (e.g., TNF-α, LPS), the IKK complex becomes activated and phosphorylates IκB.[7] This phosphorylation marks IκB for ubiquitination and subsequent degradation, freeing NF-κB to translocate to the nucleus and initiate the transcription of pro-inflammatory genes.[7]
Vinpocetine has been shown to directly inhibit the kinase activity of IKKβ, thereby preventing the phosphorylation and degradation of IκB.[7][14] This leads to the sequestration of NF-κB in the cytoplasm and a subsequent reduction in the expression of inflammatory mediators.[2][7] This anti-inflammatory action has been observed in various cell types, including vascular smooth muscle cells, endothelial cells, and macrophages.[13]
Compound
Target
IC50 Value
Assay Conditions
Reference
Vinpocetine
IKKβ kinase activity
~17.17 µM
In vitro kinase assay with recombinant IKKβ and GST-IκBα substrate
The direct inhibitory effect of Vinpocetine on IKKβ can be assessed using the following in vitro kinase assay protocol:
Reagents:
Recombinant active IKKβ enzyme.
IKK substrate, such as a glutathione S-transferase (GST)-tagged IκBα fusion protein (GST-IκBα).
[γ-32P]ATP (radiolabeled ATP).
Kinase assay buffer.
Kinase Reaction:
The recombinant IKKβ enzyme is incubated with varying concentrations of Vinpocetine in the kinase assay buffer.
The GST-IκBα substrate is added to the mixture.
The kinase reaction is initiated by the addition of [γ-32P]ATP.
The reaction is allowed to proceed at 30°C for a defined period (e.g., 10-30 minutes).
Detection of Phosphorylation:
The reaction is stopped by adding SDS-PAGE loading buffer.
The proteins are separated by SDS-PAGE.
The gel is dried and exposed to an X-ray film or a phosphor screen to visualize the radiolabeled, phosphorylated GST-IκBα.
Data Analysis:
The intensity of the phosphorylated GST-IκBα bands is quantified using densitometry.
The percentage of inhibition is calculated for each Vinpocetine concentration, and the IC50 value is determined.
Caption: Vinpocetine directly inhibits the IKK complex, preventing NF-κB activation.
Conclusion
The mechanism of action of 16,17-Dihydroapovincamine (Vinpocetine) is multifaceted, involving at least three primary and interconnected pathways: PDE1 inhibition, ion channel modulation, and direct inhibition of the IKK/NF-κB inflammatory signaling cascade. These actions collectively contribute to its observed therapeutic effects, including enhanced cerebral blood flow, neuroprotection, and cognitive improvement. A thorough understanding of these mechanisms is crucial for the ongoing research and development of Vinpocetine and its analogs for various neurological and inflammatory disorders. This guide provides a foundational understanding for researchers and drug development professionals, highlighting the key molecular targets and pathways influenced by this versatile compound.
Potential Therapeutic Targets of 16,17-Dihydroapovincamine: An In-depth Technical Guide
Executive Summary 16,17-Dihydroapovincamine, a derivative of the vinca alkaloid apovincamine, is structurally similar to the well-researched synthetic nootropic agent, vinpocetine. Based on the extensive pharmacological...
Author: BenchChem Technical Support Team. Date: November 2025
Executive Summary
16,17-Dihydroapovincamine, a derivative of the vinca alkaloid apovincamine, is structurally similar to the well-researched synthetic nootropic agent, vinpocetine. Based on the extensive pharmacological data available for vinpocetine, it is hypothesized that 16,17-Dihydroapovincamine may share key therapeutic targets implicated in neuroprotection, anti-inflammatory processes, and cerebrovascular regulation. This document provides a comprehensive overview of these potential targets, including phosphodiesterase type 1 (PDE1), voltage-gated sodium channels, and the IκB kinase (IKK)/nuclear factor-kappa B (NF-κB) signaling pathway. Detailed experimental methodologies for assessing activity against these targets are provided, along with quantitative data for vinpocetine to serve as a benchmark for future investigations into 16,17-Dihydroapovincamine.
Potential Therapeutic Targets
The primary therapeutic targets of vinpocetine, and by extension, the potential targets of 16,17-Dihydroapovincamine, are multifaceted and central to cellular signaling pathways involved in various pathological conditions.
Phosphodiesterase Type 1 (PDE1)
PDE1 is a calcium/calmodulin-dependent phosphodiesterase that hydrolyzes cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP), two critical second messengers in intracellular signaling. Inhibition of PDE1 leads to an increase in intracellular levels of cAMP and cGMP, resulting in a cascade of downstream effects, including vasodilation and modulation of inflammatory responses. Vinpocetine has been shown to be a selective inhibitor of PDE1.
Voltage-Gated Sodium Channels (VGSCs)
Voltage-gated sodium channels are essential for the initiation and propagation of action potentials in excitable cells. In pathological conditions such as ischemia, excessive sodium influx through these channels can lead to cytotoxic calcium overload and neuronal damage. Vinpocetine has been demonstrated to block VGSCs, thereby exerting a neuroprotective effect.
IκB Kinase (IKK) and the NF-κB Signaling Pathway
The NF-κB signaling pathway is a cornerstone of the inflammatory response, regulating the expression of numerous pro-inflammatory genes. IKK is a key upstream kinase that activates this pathway. Vinpocetine has been identified as a direct inhibitor of IKK, thereby suppressing the activation of NF-κB and downstream inflammatory processes.
Quantitative Data for Vinpocetine (Reference for 16,17-Dihydroapovincamine)
The following tables summarize the quantitative data for vinpocetine's activity against its primary therapeutic targets. These values provide a crucial reference point for the potential potency of 16,17-Dihydroapovincamine.
This protocol outlines a common method for determining the inhibitory activity of a compound against PDE1.
Materials:
Recombinant human PDE1A, PDE1B, or PDE1C
cGMP or cAMP as substrate
Snake venom nucleotidase
Assay buffer (e.g., Tris-HCl, MgCl2, DTT)
Test compound (16,17-Dihydroapovincamine)
96-well microplate
Microplate reader
Procedure:
Prepare serial dilutions of the test compound in the assay buffer.
In a 96-well plate, add the assay buffer, the test compound dilutions, and the PDE1 enzyme.
Initiate the reaction by adding the cGMP or cAMP substrate.
Incubate the plate at 30°C for a specified time (e.g., 30 minutes).
Stop the reaction by adding a stop solution (e.g., 0.1 M HCl).
Add snake venom nucleotidase to convert the resulting GMP or AMP to guanosine or adenosine and inorganic phosphate.
Incubate the plate at 30°C for 10 minutes.
Quantify the amount of inorganic phosphate released using a colorimetric method (e.g., Malachite Green assay).
Calculate the percentage of inhibition for each compound concentration and determine the IC50 value.
Whole-Cell Patch-Clamp Electrophysiology for Voltage-Gated Sodium Channels
This protocol describes the whole-cell patch-clamp technique to measure the effect of a compound on voltage-gated sodium currents in cultured neurons or heterologous expression systems.
Materials:
Cultured neurons (e.g., primary cortical neurons) or cells expressing the sodium channel of interest (e.g., HEK293 cells)
Prepare patch pipettes from borosilicate glass capillaries with a resistance of 2-5 MΩ when filled with the internal solution.
Mount the coverslip with cultured cells onto the recording chamber of the microscope and perfuse with the external solution.
Approach a single cell with the patch pipette and form a high-resistance seal (GΩ seal) between the pipette tip and the cell membrane.
Rupture the cell membrane under the pipette tip to achieve the whole-cell configuration.
Clamp the membrane potential at a holding potential (e.g., -80 mV).
Apply a series of depolarizing voltage steps to elicit sodium currents.
Record the baseline sodium currents.
Perfuse the cell with the external solution containing the test compound at various concentrations.
Record the sodium currents in the presence of the compound.
Analyze the data to determine the effect of the compound on the peak current amplitude, and voltage-dependence of activation and inactivation, and calculate the IC50 value.
In Vitro IKKβ Kinase Assay
This protocol details a method to measure the direct inhibitory effect of a compound on the kinase activity of IKKβ.[4]
Prepare serial dilutions of the test compound in the kinase assay buffer.
In a reaction tube, combine the kinase assay buffer, recombinant IKKβ, and the test compound dilutions.
Pre-incubate the mixture at 30°C for 10 minutes.
Initiate the kinase reaction by adding the IKKβ substrate and [γ-32P]ATP.
Incubate the reaction at 30°C for a specified time (e.g., 20 minutes).
Stop the reaction by adding SDS-PAGE loading buffer.
Separate the reaction products by SDS-PAGE.
Dry the gel and expose it to an autoradiography film to visualize the phosphorylated substrate.
Quantify the band intensities to determine the extent of phosphorylation.
Calculate the percentage of inhibition for each compound concentration and determine the IC50 value.
Conclusion and Future Directions
Based on the robust evidence for the therapeutic targets of vinpocetine, it is highly probable that 16,17-Dihydroapovincamine engages with PDE1, voltage-gated sodium channels, and the IKK/NF-κB pathway. The provided quantitative data for vinpocetine serves as a critical starting point for the pharmacological characterization of 16,17-Dihydroapovincamine. The detailed experimental protocols outlined in this guide offer a clear roadmap for researchers to empirically determine the inhibitory potency and selectivity of 16,17-Dihydroapovincamine against these key targets.
Future research should focus on the direct synthesis and in vitro and in vivo evaluation of 16,17-Dihydroapovincamine. Comparative studies with vinpocetine will be essential to elucidate any differences in potency, selectivity, and pharmacokinetic profiles. Such studies will be instrumental in validating the therapeutic potential of 16,17-Dihydroapovincamine for the treatment of cerebrovascular disorders, neuroinflammatory conditions, and other diseases where these signaling pathways are dysregulated. The structure-activity relationship of apovincamine derivatives is a promising area of investigation that could lead to the development of even more potent and selective therapeutic agents.[5]
16,17-Dihydroapovincamine and its Nootropic Potential: An In-depth Technical Guide
Authored for Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the synthetic vinca alkaloid derivative, 16,17-Dihydroapovincamine, and its sign...
Author: BenchChem Technical Support Team. Date: November 2025
Authored for Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the synthetic vinca alkaloid derivative, 16,17-Dihydroapovincamine, and its significant relationship with the well-documented nootropic agent, vinpocetine. Due to a notable scarcity of direct scientific literature and quantitative data on 16,17-Dihydroapovincamine, this document will primarily focus on the extensive research conducted on vinpocetine, a closely related analog. The guide will detail the established mechanisms of action of vinpocetine, including its role as a phosphodiesterase type 1 (PDE1) inhibitor and a cerebral blood flow enhancer, which are central to its cognitive-enhancing effects. Furthermore, this guide will present available quantitative data, detailed experimental protocols for preclinical assessment, and visualizations of key signaling pathways to facilitate a deeper understanding for researchers in the field of neuropharmacology and drug development.
Introduction: Unraveling the Apovincamine Scaffold
Vinca alkaloids, originally derived from the periwinkle plant (Vinca minor), have a rich history in medicine. While some have been developed as anti-cancer agents, a subset, including vincamine, has been investigated for its effects on cerebral circulation and cognitive function. Vinpocetine, a synthetic derivative of vincamine, has emerged as a prominent nootropic agent, particularly in Europe and Asia, for the management of cerebrovascular disorders and cognitive decline.[1][2][3]
16,17-Dihydroapovincamine is a related chemical entity within the apovincamine class. However, a thorough review of the scientific literature reveals a significant lack of direct research into its synthesis, pharmacological activity, and nootropic potential. Its structural similarity to vinpocetine suggests a potential for similar biological activity, but this remains speculative without empirical data.
1.1. Chemical Structures: A Tale of Two Molecules
The chemical structures of vinpocetine and 16,17-Dihydroapovincamine are closely related, both containing the core apovincamine scaffold. The key distinction lies in the substituent at the C-14 position and the saturation of the C16-C17 bond.
Vinpocetine (Ethyl Apovincaminate):
Molecular Formula: C₂₂H₂₆N₂O₂
CAS Number: 42971-09-5
Features an ethyl ester group at the C-14 position.
16,17-Dihydroapovincamine:
Molecular Formula: C₂₁H₂₆N₂O₂
CAS Number: 57130-30-0
Lacks the ethyl group of the ester present in vinpocetine and has a saturated bond between carbons 16 and 17.
This structural variance is critical and likely results in different pharmacokinetic and pharmacodynamic profiles. The primary metabolite of vinpocetine is apovincaminic acid (AVA), which is formed by the cleavage of the ethyl ester.[2][4][5] The metabolic fate of 16,17-Dihydroapovincamine has not been documented.
Nootropic Mechanisms of Action: Insights from Vinpocetine
The cognitive-enhancing effects of vinpocetine are attributed to a multi-faceted mechanism of action, primarily centered on improving cerebrovascular health and modulating neuronal signaling pathways.[1][3]
2.1. Phosphodiesterase Type 1 (PDE1) Inhibition
Vinpocetine is a known inhibitor of phosphodiesterase type 1 (PDE1), an enzyme that degrades cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP).[3] By inhibiting PDE1, vinpocetine increases the intracellular levels of these second messengers, leading to a cascade of downstream effects beneficial for neuronal function and plasticity.
Vinpocetine's Inhibition of PDE1 and Downstream Effects.
2.2. Enhancement of Cerebral Blood Flow (CBF)
A key and well-documented effect of vinpocetine is its ability to increase cerebral blood flow.[1][3] This is achieved through vasodilation of cerebral blood vessels, which improves the delivery of oxygen and glucose to brain tissue. This action is particularly beneficial in conditions of cerebral hypoperfusion. The vasodilatory effect is, in part, a consequence of PDE1 inhibition and the subsequent increase in cGMP in vascular smooth muscle cells.
2.3. Neuroprotection
Vinpocetine exhibits neuroprotective properties through several mechanisms:
Modulation of Ion Channels: It has been shown to inhibit voltage-gated sodium channels, which can reduce neuronal excitotoxicity.[3]
Antioxidant Activity: Vinpocetine possesses antioxidant properties that help to mitigate oxidative stress, a key contributor to neuronal damage in various neurological conditions.[6]
Anti-inflammatory Effects: It can suppress inflammatory pathways, further protecting neuronal tissue from damage.[1][3]
Quantitative Data: A Focus on Vinpocetine
Direct quantitative pharmacological data for 16,17-Dihydroapovincamine is not available in the public domain. The following table summarizes key quantitative data for vinpocetine.
Detailed experimental protocols for evaluating the nootropic and related pharmacological effects of apovincamine derivatives are crucial for reproducible research. The following are generalized protocols based on studies with vinpocetine.
4.1. In Vitro PDE1 Inhibition Assay
This protocol outlines a common method for determining the inhibitory activity of a compound against PDE1.
Application Note: HPLC Quantification of 16,17-Dihydroapovincamine
AN-HPLC-001 Audience: Researchers, scientists, and drug development professionals. Abstract: Introduction 16,17-Dihydroapovincamine is a derivative of apovincamine, a compound belonging to the vinca alkaloid family.
Author: BenchChem Technical Support Team. Date: November 2025
AN-HPLC-001
Audience: Researchers, scientists, and drug development professionals.
Abstract:
Introduction
16,17-Dihydroapovincamine is a derivative of apovincamine, a compound belonging to the vinca alkaloid family. Accurate and precise quantification of this compound is crucial for pharmacokinetic studies, formulation development, and quality control in the pharmaceutical industry. This document outlines a proposed HPLC method, leveraging common analytical approaches for analogous compounds to ensure a high probability of successful adaptation and validation.
Experimental Protocols
Materials and Reagents
16,17-Dihydroapovincamine reference standard
Acetonitrile (HPLC grade)
Methanol (HPLC grade)
Water (HPLC grade, filtered)
Formic acid (or Ammonium Acetate, as required for mobile phase modification)
Internal Standard (IS): A structurally similar and stable compound not present in the sample matrix (e.g., a related vinca alkaloid).
Instrumentation and Chromatographic Conditions
The following table summarizes the proposed HPLC setup. These parameters are based on methods for related compounds and may require optimization.
Parameter
Proposed Condition
HPLC System
A standard HPLC system with a UV or Mass Spectrometry (MS) detector.
Column
Zorbax SB-C18 (or equivalent), 250 mm x 4.6 mm, 5 µm particle size.
Mobile Phase
A: 10 mM Ammonium Acetate with 0.1% Formic Acid in WaterB: MethanolRatio: 30:70 (A:B)
Flow Rate
1.0 mL/min
Column Temperature
45°C
Detection
UV at an appropriate wavelength (to be determined by UV scan) or MS/MS.
Injection Volume
10 µL
Run Time
Approximately 10 minutes (adjust as needed for optimal peak separation).
Standard and Sample Preparation
2.3.1. Standard Stock Solution Preparation:
Accurately weigh 10 mg of 16,17-Dihydroapovincamine reference standard.
Transfer to a 10 mL volumetric flask.
Dissolve in and dilute to volume with methanol to obtain a 1 mg/mL stock solution.
Prepare working standard solutions by serial dilution of the stock solution with the mobile phase to achieve a concentration range suitable for the calibration curve.
2.3.2. Sample Preparation (from Plasma):
This protocol is adapted from methods for analyzing related compounds in human plasma.
To 500 µL of plasma sample in a microcentrifuge tube, add a known amount of internal standard.
Add 1.5 mL of methanol for protein precipitation.
Vortex the mixture for 1 minute.
Centrifuge at 10,000 rpm for 10 minutes.
Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.
Reconstitute the residue in 200 µL of the mobile phase.
Inject 10 µL into the HPLC system.
Data Presentation
The following table presents a hypothetical summary of quantitative data that would be generated during method validation, based on typical performance characteristics of similar assays.[1][2]
Parameter
Expected Value
Retention Time (RT)
To be determined (expect < 10 min)
Linearity (r²)
≥ 0.999
Limit of Detection (LOD)
To be determined (typically in the ng/mL range)
Limit of Quantification (LOQ)
To be determined (typically in the ng/mL range)
Precision (%RSD)
< 15%
Accuracy (% Recovery)
85 - 115%
Experimental Workflow Diagram
The following diagram illustrates the general workflow for the HPLC quantification of 16,17-Dihydroapovincamine.
Caption: HPLC quantification workflow for 16,17-Dihydroapovincamine.
Conclusion
The proposed HPLC method provides a comprehensive framework for the quantification of 16,17-Dihydroapovincamine. Researchers and drug development professionals can use this protocol as a starting point, with the understanding that method optimization and validation are essential to ensure accuracy, precision, and reliability for their specific application. The use of a C18 column with a methanol and buffered aqueous mobile phase is a common and effective approach for the analysis of related vinca alkaloids.
Application Notes and Protocols for 16,17-Dihydroapovincamine in Cerebral Blood Flow Studies
For Researchers, Scientists, and Drug Development Professionals Introduction 16,17-Dihydroapovincamine, a synthetic derivative of the Vinca alkaloid vincamine, is a potent vasoactive and neuroprotective agent.[1][2] Comm...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
16,17-Dihydroapovincamine, a synthetic derivative of the Vinca alkaloid vincamine, is a potent vasoactive and neuroprotective agent.[1][2] Commonly known as Vinpocetine, it has been extensively studied for its efficacy in improving cerebral blood flow (CBF) and has been clinically used in the management of cerebrovascular disorders such as stroke and dementia.[1][3] These application notes provide a comprehensive overview of the use of 16,17-Dihydroapovincamine in cerebral blood flow studies, summarizing key quantitative data and detailing experimental protocols.
The primary mechanism of action of 16,17-Dihydroapovincamine is the selective inhibition of phosphodiesterase type 1 (PDE1).[3][4] This inhibition leads to an increase in the intracellular concentrations of cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP), resulting in the relaxation of cerebral smooth muscle cells and subsequent vasodilation.[2][5] This targeted action enhances blood flow selectively to the brain without significantly impacting systemic blood pressure.[6] Beyond its vasodilatory effects, Vinpocetine also exhibits anti-inflammatory and antioxidant properties, contributing to its neuroprotective profile.[1][7][8]
Data Presentation
The following tables summarize the quantitative effects of 16,17-Dihydroapovincamine on cerebral blood flow and related parameters from various clinical and preclinical studies.
Table 1: Human Studies on the Effect of 16,17-Dihydroapovincamine on Cerebral Blood Flow
Study Population
Drug Administration
Measurement Technique
Key Findings
Reference
Chronic Ischemic Stroke Patients
Intravenous infusion
Positron Emission Tomography (PET)
36% and 37% increase in regional CBF in the thalamus and caudate nucleus, respectively, after a 2-week treatment.
Szilágyi et al., 2005
Ischemic Stroke Patients
Single 20 mg intravenous infusion in 500 ml saline
The following diagrams illustrate the key signaling pathways affected by 16,17-Dihydroapovincamine and typical experimental workflows for cerebral blood flow studies.
Mechanism of action of 16,17-Dihydroapovincamine.
Workflow for human cerebral blood flow studies.
Workflow for preclinical cerebral blood flow studies.
This protocol is based on studies investigating the effects of 16,17-Dihydroapovincamine on regional cerebral blood flow in patients with chronic ischemic stroke.[14]
1. Participant Selection:
Recruit patients with a confirmed diagnosis of chronic ischemic stroke.
Obtain informed consent from all participants.
Screen for contraindications to PET imaging (e.g., pregnancy, claustrophobia).
2. Baseline PET Scan:
Position the participant comfortably in the PET scanner.
A cannula is inserted into a peripheral vein for radiotracer injection and another in the contralateral radial artery for blood sampling.
A transmission scan is performed for attenuation correction.
Administer a bolus injection of the radiotracer (e.g., [¹⁵O]H₂O or [¹¹C]Vinpocetine).[11]
Acquire dynamic PET data for a specified duration (e.g., 90 seconds for [¹⁵O]H₂O).
Simultaneously, perform arterial blood sampling to measure the arterial input function.
3. Intervention:
Administer 16,17-Dihydroapovincamine or placebo. For example, a daily intravenous infusion over a 2-week period.[14]
4. Follow-up PET Scan:
Repeat the PET imaging procedure as described in step 2 after the intervention period.
5. Data Analysis:
Reconstruct the dynamic PET images.
Define regions of interest (ROIs) on co-registered anatomical images (e.g., MRI).
Calculate regional cerebral blood flow (rCBF) values using appropriate kinetic models and the arterial input function.
Compare baseline and follow-up rCBF values to determine the effect of the intervention.
This protocol is adapted from studies assessing changes in cerebral blood flow velocity in response to 16,17-Dihydroapovincamine.[4][10]
1. Participant Preparation:
Have the participant lie comfortably in a supine position in a quiet room.
Allow for a period of acclimatization before starting the measurements.
2. TCD Measurement:
Use a 2-MHz pulsed-wave Doppler transducer.
Insonate the middle cerebral artery (MCA) through the temporal bone window.
Record baseline blood flow velocity parameters, including mean flow velocity (Vm), peak systolic velocity (PSV), and end-diastolic velocity (EDV).
The pulsatility index (PI) can also be calculated.
3. Intervention:
Administer a single dose of 16,17-Dihydroapovincamine (e.g., 20 mg intravenously in 500 ml saline) or an oral formulation over a specified period.[4]
4. Post-intervention TCD Measurement:
Repeat the TCD measurements at specified time points after drug administration.
5. Vasomotor Reactivity (Optional):
Assess vasomotor reactivity using a breath-holding test.
Instruct the participant to hold their breath for 30 seconds after a normal inspiration.
Measure the percentage increase in mean flow velocity during breath-holding.
Calculate the Breath-Holding Index (BHI).
6. Data Analysis:
Compare baseline and post-intervention TCD parameters.
Analyze changes in vasomotor reactivity.
Preclinical Studies
Protocol 3: Middle Cerebral Artery Occlusion (MCAO) Model in Mice
This protocol describes a common method for inducing focal cerebral ischemia to study the neuroprotective effects of 16,17-Dihydroapovincamine.[15][16][17][18]
1. Animal Preparation:
Anesthetize the mouse (e.g., with isoflurane).
Maintain body temperature at 37°C using a heating pad.
Place the mouse in a supine position.
2. Surgical Procedure:
Make a midline neck incision and expose the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).
Ligate the distal ECA.
Temporarily clamp the CCA and ICA.
Make a small incision in the ECA stump.
Introduce a coated monofilament suture (e.g., 6-0 nylon) into the ECA and advance it into the ICA until it occludes the origin of the middle cerebral artery (MCA). The advancement distance is typically 9-11 mm from the carotid bifurcation.
Secure the filament in place. For transient ischemia, the filament is withdrawn after a specific period (e.g., 60 or 90 minutes) to allow for reperfusion. For permanent ischemia, the filament is left in place.
3. Drug Administration:
Administer 16,17-Dihydroapovincamine (e.g., 10 mg/kg) or vehicle via intraperitoneal (i.p.) injection at a specified time point (e.g., 1 hour after reperfusion).[12]
4. Outcome Assessment (24 hours post-MCAO):
Neurological Scoring: Assess neurological deficits using a standardized scale (e.g., Bederson scale).[19]
Infarct Volume Measurement:
Euthanize the mouse and remove the brain.
Slice the brain into coronal sections (e.g., 2 mm thick).
Incubate the slices in a 2% solution of 2,3,5-triphenyltetrazolium chloride (TTC) at 37°C for 15-30 minutes.
Healthy tissue will stain red, while the infarcted tissue will remain white.
Quantify the infarct volume using image analysis software.
5. Data Analysis:
Compare infarct volumes and neurological scores between the treatment and vehicle control groups using appropriate statistical tests.
Investigating the Neuroprotective Effects of 16,17-Dihydroapovincamine: A Review of Available Data
Despite a comprehensive search of scientific literature and patent databases, there is currently no publicly available research detailing the neuroprotective effects, mechanism of action, or specific experimental protoco...
Author: BenchChem Technical Support Team. Date: November 2025
Despite a comprehensive search of scientific literature and patent databases, there is currently no publicly available research detailing the neuroprotective effects, mechanism of action, or specific experimental protocols for 16,17-Dihydroapovincamine. Studies providing quantitative data, established signaling pathways, or detailed methodologies for this specific compound are not present in the accessible scientific domain.
Therefore, the creation of detailed Application Notes and Protocols as requested is not feasible based on the current body of scientific evidence.
Alternative Focus: The Closely Related Compound Vinpocetine
While information on 16,17-Dihydroapovincamine is unavailable, extensive research has been conducted on a structurally related compound, Vinpocetine , a synthetic derivative of the Vinca minor alkaloid vincamine. Vinpocetine has been studied for its neuroprotective properties for decades and is used in the treatment of cerebrovascular disorders.[1][2][3] Its main metabolite, cis-apovincaminic acid (cAVA), has also demonstrated neuroprotective effects.[1][2][3]
This section will provide an overview of the known neuroprotective effects and mechanisms of Vinpocetine, offering insights that may be relevant for future investigations into related compounds like 16,17-Dihydroapovincamine.
Mechanism of Action of Vinpocetine
Vinpocetine is believed to exert its neuroprotective effects through a multi-target mechanism. Key reported actions include:
Inhibition of Voltage-Dependent Sodium Channels: This action can reduce neuronal excitotoxicity, a major contributor to cell death in ischemic conditions.
Inhibition of Phosphodiesterase Type 1 (PDE1): By inhibiting PDE1, Vinpocetine can increase levels of cyclic guanosine monophosphate (cGMP), leading to vasodilation and increased cerebral blood flow.
Anti-inflammatory Effects: Vinpocetine has been shown to reduce the activation of microglia, the primary immune cells of the central nervous system, thereby mitigating neuroinflammation.[1][2]
Antioxidant Properties: Some studies suggest that Vinpocetine and its derivatives possess antioxidant activity, protecting against lipid peroxidation.
Experimental Models Used to Study Vinpocetine's Neuroprotective Effects
Researchers have employed various in vivo and in vitro models to investigate the neuroprotective capabilities of Vinpocetine.
In Vivo Models:
NMDA-Induced Excitotoxicity Model: A common model involves the injection of N-methyl-D-aspartate (NMDA), a glutamate receptor agonist, into specific brain regions like the entorhinal cortex in rats.[1][2][3] This induces excitotoxic neuronal death, mimicking aspects of neurodegenerative conditions.
Cerebral Ischemia Models: These models, which simulate stroke, involve the temporary or permanent occlusion of cerebral arteries to induce hypoxia and neuronal damage.
In Vitro Models:
Primary Neuronal Cultures: These cultures allow for the direct assessment of a compound's ability to protect neurons from various insults, such as exposure to neurotoxins or oxygen-glucose deprivation.
Brain Homogenate and Microsome Preparations: These are used to study the antioxidant effects of compounds by measuring the inhibition of lipid peroxidation induced by agents like iron (Fe2+).
Application Notes and Protocols for Investigating Novel Apovincamine Derivatives
While specific protocols for 16,17-Dihydroapovincamine are not available, the following section provides generalized protocols based on the study of Vinpocetine and other neuroprotective agents. These can serve as a starting point for researchers aiming to investigate the potential neuroprotective effects of novel apovincamine derivatives.
In Vitro Neuroprotection Assay: Neuronal Viability against Excitotoxicity
Objective: To determine the ability of a test compound to protect primary cortical neurons from glutamate-induced excitotoxicity.
Experimental Workflow:
Caption: Workflow for in vitro neuroprotection assay.
Protocol:
Cell Culture: Isolate primary cortical neurons from embryonic day 18 (E18) rat or mouse brains and plate them in appropriate culture dishes coated with poly-L-lysine.
Compound Treatment: After 7-10 days in vitro, treat the neuronal cultures with a range of concentrations of the test compound (e.g., 1 nM to 100 µM) for a pre-incubation period of 1-2 hours.
Induction of Excitotoxicity: Add glutamate to the culture medium to a final concentration of 50-100 µM.
Incubation: Incubate the plates for 24 hours at 37°C in a humidified incubator with 5% CO2.
Viability Assessment:
MTT Assay: Add MTT solution to each well and incubate for 2-4 hours. Solubilize the formazan crystals and measure the absorbance at 570 nm.
LDH Assay: Collect the culture supernatant and measure the activity of lactate dehydrogenase (LDH) released from damaged cells using a commercially available kit.
Data Analysis: Calculate the percentage of neuronal viability for each concentration of the test compound relative to control (glutamate-only treated) wells. Determine the half-maximal effective concentration (EC50) using non-linear regression analysis.
In Vivo Neuroprotection Study: Rodent Model of Focal Cerebral Ischemia
Objective: To evaluate the neuroprotective efficacy of a test compound in a rat model of stroke.
Experimental Workflow:
Caption: Workflow for in vivo neuroprotection study.
Protocol:
Animal Model: Use adult male Sprague-Dawley or Wistar rats.
Induction of Ischemia: Perform transient middle cerebral artery occlusion (MCAO) for 90-120 minutes using the intraluminal filament method.
Compound Administration: Administer the test compound intravenously or intraperitoneally at a predetermined dose and time point (e.g., immediately after reperfusion and at 24 hours post-MCAO).
Neurological Assessment: Evaluate neurological deficits at 24, 48, and 72 hours post-MCAO using a standardized neurological scoring system (e.g., Bederson's scale).
Infarct Volume Measurement: At the study endpoint (e.g., 72 hours), euthanize the animals and perfuse the brains. Section the brains and stain with 2,3,5-triphenyltetrazolium chloride (TTC). Quantify the infarct volume using image analysis software.
Histology: Process brain sections for Nissl staining to assess neuronal survival and for immunohistochemistry to evaluate markers of neuroinflammation (e.g., Iba1 for microglia, GFAP for astrocytes).
Data Analysis: Compare the neurological scores, infarct volumes, and histological markers between the compound-treated and vehicle-treated groups using appropriate statistical tests (e.g., t-test, ANOVA).
Potential Signaling Pathways for Investigation
Based on the mechanisms of related compounds, future research into 16,17-Dihydroapovincamine could focus on the following signaling pathways:
Caption: Potential signaling pathways for investigation.
Conclusion
While the neuroprotective effects of 16,17-Dihydroapovincamine remain uncharacterized in publicly available literature, the extensive research on the related compound Vinpocetine provides a solid foundation for future investigations. The protocols and potential pathways outlined above can serve as a guide for researchers interested in exploring the therapeutic potential of novel apovincamine derivatives in the context of neurodegenerative diseases. Further research is warranted to determine if 16,17-Dihydroapovincamine shares the neuroprotective properties of its chemical relatives.
Application Notes and Protocols for Investigating the Peripheral Vasodilator Effects of Vinca Alkaloid Derivatives, with a Focus on Vinpocetine as a Proxy for 16,17-Dihydroapovincamine
Introduction to Vinca Alkaloids and their Vasodilatory Properties Vincamine, a naturally occurring indole alkaloid, and its derivatives have been investigated for their therapeutic potential, particularly as vasodilators...
Author: BenchChem Technical Support Team. Date: November 2025
Introduction to Vinca Alkaloids and their Vasodilatory Properties
Vincamine, a naturally occurring indole alkaloid, and its derivatives have been investigated for their therapeutic potential, particularly as vasodilators.[11][12] While initially recognized for their effects on cerebral circulation, evidence suggests a broader role in peripheral vasodilation.[1][6] Vinpocetine, a prominent synthetic derivative, has been shown to induce vasorelaxation in various peripheral blood vessels.[1] The primary mechanism of action for vinpocetine's vasodilatory effect is the inhibition of phosphodiesterase type 1 (PDE1), which leads to an increase in cyclic guanosine monophosphate (cGMP) and cyclic adenosine monophosphate (cAMP) levels in vascular smooth muscle cells, ultimately causing vasodilation.[1][13][14]
Quantitative Data on the Vasodilatory Effects of Vinpocetine
The following tables summarize key quantitative findings from preclinical studies on vinpocetine, which can serve as a benchmark for evaluating 16,17-Dihydroapovincamine.
Table 1: Hemodynamic Effects of Vincamine and a Derivative (Apovincaminic Acid Ethylester - Vinpocetine) in Animal Models [6]
Parameter
Animal Model
Anesthetic
Drug
Dose
Effect
Systemic Blood Pressure
Anesthetized Dog
Various
Vincamine
Not Specified
Variable (influenced by anesthetic)
Systemic Blood Pressure
Conscious Dog
None
Vincamine
Not Specified
Increased
Systemic Blood Pressure
Anesthetized Dog
Various
Vinpocetine
Not Specified
Variable (influenced by anesthetic)
Systemic Blood Pressure
Conscious Dog
None
Vinpocetine
Not Specified
Increased
Heart Rate
Conscious Dog
None
Vincamine
Not Specified
Increased
Heart Rate
Conscious Dog
None
Vinpocetine
Not Specified
Increased
Femoral Blood Flow
Conscious Dog
None
Vincamine
Not Specified
Increased
Femoral Blood Flow
Conscious Dog
None
Vinpocetine
Not Specified
Increased
Vertebral Blood Flow
Conscious Dog
None
Vincamine
Not Specified
Increased (greater than femoral)
Vertebral Blood Flow
Conscious Dog
None
Vinpocetine
Not Specified
Increased (greater than femoral)
Renal Blood Flow
Conscious Dog
None
Vincamine
Not Specified
Decreased
Renal Blood Flow
Conscious Dog
None
Vinpocetine
Not Specified
Decreased
Table 2: Effects of Ethyl Apovincaminate (Vinpocetine) on Isolated Canine Internal Carotid Artery [15]
Condition
Drug
Observation
Experimental Spasm
Ethyl Apovincaminate
Caused a considerable and long-lasting dilator effect, greater than theophylline.
High Initial Tone
Ethyl Apovincaminate
Greater dilatory effect observed.
Repeated Administration
Ethyl Apovincaminate
No accumulation or habituation observed.
Ca++ Elimination
Ethyl Apovincaminate
Considerably decreased drug effect.
Serotonin-induced Vasoconstriction
Ethyl Apovincaminate
Decreased the vasoconstrictor effect.
Increased K+-induced Vasoconstriction
Ethyl Apovincaminate
Decreased the vasoconstrictor effect.
Theophylline Co-administration
Ethyl Apovincaminate
Boosted the vasodilatory effect of theophylline.
Increased cAMP
Ethyl Apovincaminate
Potentiated the effect of ethyl apovincaminate.
PGE2 Co-administration
Ethyl Apovincaminate
Decreased the effect of ethyl apovincaminate.
Experimental Protocols
The following are detailed protocols for key experiments to assess the peripheral vasodilator properties of a test compound like 16,17-Dihydroapovincamine, based on methodologies used for vinpocetine.
In Vivo Hemodynamic Studies in a Canine Model
Objective: To evaluate the effects of the test compound on systemic and regional hemodynamics.
Materials:
Healthy adult mongrel dogs of either sex.
Test compound (16,17-Dihydroapovincamine) solution.
Anesthetic agents (e.g., sodium pentobarbital).
Catheters for cannulation of arteries and veins.
Electromagnetic flow probes.
Pressure transducers.
Data acquisition system.
Procedure:
Anesthetize the dogs and maintain a stable level of anesthesia.
Cannulate the femoral artery for blood pressure measurement and the femoral vein for drug administration.
Place electromagnetic flow probes around the femoral, vertebral, and renal arteries to measure blood flow.
Allow the animal to stabilize for a baseline recording period.
Administer the test compound intravenously at increasing doses.
Continuously record systemic blood pressure, heart rate, and regional blood flows.
For conscious animal studies, implant catheters and flow probes surgically and allow for a recovery period before conducting the experiment without anesthesia.
Analyze the data to determine the dose-dependent effects on each parameter.
Ex Vivo Isolated Blood Vessel Studies
Objective: To directly assess the vasodilatory effect of the test compound on isolated peripheral arteries and investigate its mechanism of action.
Materials:
Canine internal carotid arteries (or other peripheral arteries like femoral or mesenteric).
Organ bath system with physiological salt solution (PSS).
Force-displacement transducers.
Data acquisition system.
Test compound (16,17-Dihydroapovincamine) solution.
Other pharmacological agents to probe mechanisms (e.g., calcium channel blockers, PDE inhibitors).
Procedure:
Euthanize a dog and carefully dissect the desired arteries.
Cut the arteries into rings of 2-3 mm in length.
Mount the arterial rings in organ baths containing PSS, maintained at 37°C and bubbled with 95% O2 / 5% CO2.
Allow the rings to equilibrate under a resting tension.
Induce a stable contraction with a vasoconstrictor agent (e.g., serotonin).
Once a stable plateau is reached, add the test compound in a cumulative concentration-dependent manner.
Record the relaxation response.
To investigate the mechanism, pre-incubate the arterial rings with various inhibitors (e.g., of nitric oxide synthase, guanylate cyclase, or specific PDE isoforms) before inducing contraction and adding the test compound.
Analyze the concentration-response curves to determine the potency (EC50) and efficacy of the test compound.
Signaling Pathways and Experimental Workflows
Proposed Signaling Pathway for Vinpocetine-Induced Vasodilation
Caption: Proposed mechanism of vasodilation by vinpocetine via PDE1 inhibition.
General Experimental Workflow for Assessing a Novel Vasodilator
Caption: A generalized workflow for the development of a novel peripheral vasodilator.
In Vitro Assays for 16,17-Dihydroapovincamine Activity: Application Notes and Protocols
For Researchers, Scientists, and Drug Development Professionals Introduction 16,17-Dihydroapovincamine is a synthetic derivative of vincamine, a vinca alkaloid with known vasodilating and neuroprotective properties. Due...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
16,17-Dihydroapovincamine is a synthetic derivative of vincamine, a vinca alkaloid with known vasodilating and neuroprotective properties. Due to its structural similarity to the well-researched compound Vinpocetine, 16,17-Dihydroapovincamine is presumed to share similar mechanisms of action. These include the inhibition of phosphodiesterase type 1 (PDE1), modulation of voltage-gated ion channels, and anti-inflammatory effects.
This document provides detailed application notes and protocols for a range of in vitro assays to characterize the biological activity of 16,17-Dihydroapovincamine. The methodologies are based on established assays for its close analog, Vinpocetine, and can be adapted for the study of 16,17-Dihydroapovincamine.
Data Presentation: Quantitative Analysis of Vinpocetine Activity
The following tables summarize the quantitative data for Vinpocetine, which can serve as a benchmark for assessing the activity of 16,17-Dihydroapovincamine.
Table 1: Phosphodiesterase (PDE) Inhibition by Vinpocetine
The following diagrams illustrate the key signaling pathways influenced by Vinpocetine and the general workflow for the described in vitro assays. These are presented as relevant frameworks for investigating 16,17-Dihydroapovincamine.
PDE1 Inhibition Signaling Pathway
Anti-Inflammatory NF-κB Pathway
General Experimental Workflow
Experimental Protocols
Phosphodiesterase 1 (PDE1) Inhibition Assay
This assay determines the ability of 16,17-Dihydroapovincamine to inhibit the enzymatic activity of PDE1. A common method is a fluorescence polarization (FP) assay.
Materials:
Recombinant human PDE1A, PDE1B, or PDE1C enzyme
Fluorescein-labeled cAMP (cAMP-FAM) or cGMP (cGMP-FAM)
PDE Assay Buffer (e.g., 50 mM Tris-HCl pH 7.5, 8.3 mM MgCl₂, 1.7 mM EGTA)
Binding Agent (phosphate-binding nanoparticles)
16,17-Dihydroapovincamine
Positive control inhibitor (e.g., Vinpocetine, IBMX)
96-well or 384-well black plates
Fluorescence polarization plate reader
Protocol:
Prepare serial dilutions of 16,17-Dihydroapovincamine in PDE Assay Buffer. Also, prepare controls (no inhibitor, positive control).
Add the diluted compound or controls to the wells of the microplate.
Add the PDE1 enzyme to each well (except for the 'no enzyme' control) and incubate for 10-15 minutes at room temperature.
Initiate the reaction by adding the fluorescently labeled substrate (cAMP-FAM or cGMP-FAM) to all wells.
Incubate the plate at room temperature for 60 minutes.
Stop the enzymatic reaction by adding the Binding Agent.
Incubate for another 30 minutes to allow the binding to stabilize.
Measure the fluorescence polarization of each well using a plate reader.
Calculate the percent inhibition for each concentration of 16,17-Dihydroapovincamine and determine the IC50 value by fitting the data to a dose-response curve.
NF-κB Activation Reporter Assay
This assay measures the inhibitory effect of 16,17-Dihydroapovincamine on the NF-κB signaling pathway, a key regulator of inflammation.
Materials:
HEK293 cells stably transfected with an NF-κB response element-luciferase reporter construct.
Cell culture medium (e.g., DMEM with 10% FBS)
16,17-Dihydroapovincamine
NF-κB activator (e.g., TNF-α)
Luciferase assay reagent
96-well white, clear-bottom cell culture plates
Luminometer
Protocol:
Seed the NF-κB reporter cells in a 96-well plate and incubate overnight.
Pre-treat the cells with various concentrations of 16,17-Dihydroapovincamine for 1 hour.
Stimulate the cells with an NF-κB activator (e.g., TNF-α) and incubate for 6-8 hours.
Lyse the cells and add the luciferase assay reagent to each well.
Measure the luminescence using a luminometer.
Normalize the luciferase activity to cell viability (e.g., using an MTS assay) if necessary.
Calculate the percent inhibition of NF-κB activation and determine the IC50 value.
Nrf2/HO-1 Pathway Activation Assay
This assay evaluates the potential of 16,17-Dihydroapovincamine to activate the Nrf2/HO-1 antioxidant response pathway.
Materials:
Hepatocyte-derived cell line (e.g., HepG2) or other suitable cells.
Cell culture medium.
16,17-Dihydroapovincamine.
Oxidative stress inducer (e.g., H₂O₂) as a positive control for pathway activation.
Reagents for Western blotting (primary antibodies against Nrf2 and HO-1, secondary antibodies).
Reagents for quantitative PCR (primers for Nrf2 and HO-1).
Lysis buffer.
Protocol:
Culture cells in appropriate plates (e.g., 6-well plates).
Treat cells with different concentrations of 16,17-Dihydroapovincamine for a specified time (e.g., 24 hours).
Harvest the cells and prepare cell lysates.
For Western Blotting:
Separate proteins by SDS-PAGE and transfer to a membrane.
Probe with primary antibodies against Nrf2 and HO-1, followed by HRP-conjugated secondary antibodies.
Visualize bands using a chemiluminescence detection system.
For qPCR:
Extract total RNA from the cells.
Synthesize cDNA.
Perform quantitative PCR using specific primers for Nrf2 and HO-1.
Quantify the protein or mRNA expression levels relative to a control (e.g., β-actin).
Seed hBMECs on the apical side of the Transwell insert. If using a co-culture model, seed astrocytes or pericytes on the basolateral side.
Culture the cells until a confluent monolayer with high TEER is formed (indicating tight junction formation).
Add 16,17-Dihydroapovincamine to the apical (blood side) chamber.
At various time points, collect samples from the basolateral (brain side) chamber.
Measure the concentration of 16,17-Dihydroapovincamine in the basolateral samples using LC-MS/MS.
At the end of the experiment, measure TEER and the permeability of Lucifer yellow to assess the integrity of the barrier.
Calculate the apparent permeability coefficient (Papp) to quantify the transport of the compound across the in vitro BBB.
Conclusion
The provided protocols offer a comprehensive framework for the in vitro characterization of 16,17-Dihydroapovincamine. By employing these assays, researchers can elucidate its mechanism of action, determine its potency, and evaluate its potential as a therapeutic agent. It is recommended to perform these assays in parallel with its close analog, Vinpocetine, to provide a comparative analysis and a robust understanding of its pharmacological profile.
Application Notes and Protocols for Animal Studies Involving 16,17-Dihydroapovincamine (Vinpocetine) Administration
For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview of the use of 16,17-Dihydroapovincamine, commonly known as Vinpocetine, in animal research. The fol...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide a comprehensive overview of the use of 16,17-Dihydroapovincamine, commonly known as Vinpocetine, in animal research. The following sections detail experimental protocols for in vivo administration and behavioral testing, summarize quantitative data from relevant studies, and illustrate key signaling pathways affected by Vinpocetine.
Introduction
Vinpocetine, a synthetic derivative of the Vinca minor alkaloid vincamine, has been extensively studied for its neuroprotective and cognitive-enhancing effects. It is believed to improve cerebral blood flow, enhance glucose and oxygen utilization in the brain, and exert anti-inflammatory actions. These properties make it a compound of significant interest in preclinical research for neurodegenerative diseases and cognitive impairment.
In Vivo Administration Protocols
Preparation of Vinpocetine for Administration
Oral Gavage:
Vehicle: 0.5% aqueous methylcellulose.
Preparation:
Weigh the required amount of Vinpocetine powder.
Prepare a 0.5% (w/v) solution of methylcellulose in sterile water.
Suspend the Vinpocetine powder in the methylcellulose solution to achieve the desired final concentration (e.g., 1 mg/mL or 4 mg/mL).
Ensure the suspension is homogenous by vortexing or stirring before each administration.
Stability: Formulations in 0.5% aqueous methylcellulose have been reported to be stable for up to 42 days when stored in sealed, light-protected containers at room temperature or 5°C.
Intraperitoneal (IP) Injection:
Vehicle: Dimethyl sulfoxide (DMSO) or physiological saline containing 0.1% Tween 80 and ascorbic acid.
Preparation (using DMSO):
Dissolve Vinpocetine in 100% DMSO to create a stock solution.
Dilute the stock solution with sterile physiological saline to the final desired concentration. The final concentration of DMSO should be kept low (typically <10%) to minimize toxicity.
Preparation (using saline with additives):
Dissolve Vinpocetine in physiological saline containing 0.1% Tween 80 to aid solubility.
Add ascorbic acid as an antioxidant.
The solution should be prepared fresh before use.
Administration to Rodent Models
Oral Gavage:
Procedure: Administer the Vinpocetine suspension using a gavage needle appropriate for the size of the animal (e.g., 16-gauge with a ball tip for rats). The volume is typically based on the animal's body weight, for example, 5 mL/kg.
Intraperitoneal Injection:
Procedure: Inject the Vinpocetine solution into the peritoneal cavity of the animal using a sterile syringe and needle.
Experimental Protocols for Behavioral Assessment
Morris Water Maze (MWM)
The Morris Water Maze is a widely used behavioral test to assess spatial learning and memory in rodents.
Apparatus: A circular pool (approximately 150-210 cm in diameter) filled with water made opaque with non-toxic white paint or milk powder. The water temperature should be maintained at approximately 25 ± 2°C. A hidden escape platform (10-15 cm in diameter) is submerged 1-2 cm below the water surface.
Procedure:
Acquisition Phase: Animals are trained for 4-5 consecutive days with 4 trials per day. In each trial, the animal is released from one of four starting positions and allowed to swim freely to find the hidden platform. If the animal does not find the platform within a set time (e.g., 60 or 90 seconds), it is gently guided to it. The animal is allowed to remain on the platform for 15-30 seconds.
Probe Trial: 24 hours after the last training session, the platform is removed, and the animal is allowed to swim for 60 seconds. The time spent in the target quadrant (where the platform was located) is recorded as a measure of memory retention.
Parameters Measured:
Escape latency: The time taken to find the hidden platform.
Path length: The distance traveled to reach the platform.
Time in target quadrant: The percentage of time spent in the quadrant that previously contained the platform during the probe trial.
Novel Object Recognition (NOR) Test
The Novel Object Recognition test evaluates an animal's ability to recognize a novel object in a familiar environment, a measure of recognition memory.
Apparatus: An open-field arena (e.g., 50 x 50 cm). A set of two identical objects and one novel object are required. The objects should be heavy enough that the animal cannot displace them.
Procedure:
Habituation: The animal is allowed to freely explore the empty arena for a set period (e.g., 5-10 minutes) on the day before the test.
Familiarization/Training Phase (T1): The animal is placed in the arena with two identical objects and allowed to explore for a defined period (e.g., 5-10 minutes).
Test Phase (T2): After a retention interval (e.g., 1 hour or 24 hours), the animal is returned to the arena where one of the familiar objects has been replaced with a novel object. The animal is allowed to explore for a set time (e.g., 5 minutes).
Data Analysis:
The time spent exploring each object is recorded. Exploration is typically defined as the animal's nose being within a close proximity (e.g., 2 cm) to the object and oriented towards it.
Discrimination Index (DI): Calculated using the formula:
(Time exploring novel object - Time exploring familiar object) / (Total exploration time). A higher DI indicates better recognition memory.
Quantitative Data Summary
The following tables summarize quantitative data from animal studies investigating the effects of Vinpocetine administration.
Table 1: Effects of Vinpocetine on Cognitive Performance in Rodent Models
Animal Model
Vinpocetine Dose & Route
Behavioral Test
Key Findings
Reference
NMDA-lesioned Rats
10 mg/kg, IP
Novel Object Recognition
Increased discrimination index compared to lesioned controls.
NMDA-lesioned Rats
10 mg/kg, IP
Morris Water Maze
Reduced escape latency compared to lesioned controls.
Aluminum-induced Alzheimer's Rat Model
20 mg/kg, Oral Gavage
Morris Water Maze
Decreased escape latency and increased time in the target quadrant compared to the AD model group.
Table 2: Effects of Vinpocetine on Inflammatory Markers
Animal Model
Vinpocetine Dose & Route
Marker Measured
Key Findings
Reference
Aluminum-induced Alzheimer's Rat Model
20 mg/kg, Oral Gavage
TNF-α
Significantly reduced levels in brain tissue compared to the AD model group.
Aluminum-induced Alzheimer's Rat Model
20 mg/kg, Oral Gavage
IL-1β
Significantly reduced levels in brain tissue compared to the AD model group.
Signaling Pathways and Experimental Workflows
Vinpocetine's Anti-inflammatory Signaling Pathway
Vinpocetine has been shown to exert its anti-inflammatory effects by inhibiting the NF-κB (Nuclear Factor kappa B) signaling pathway. It directly targets and inhibits IκB kinase (IKK), which is a key enzyme in the activation of NF-κB. This inhibition prevents the degradation of IκBα, thereby keeping NF-κB in an inactive state in the cytoplasm and preventing the transcription of pro-inflammatory genes.
Vinpocetine inhibits the NF-κB signaling pathway.
Experimental Workflow for Behavioral Testing
The following diagram illustrates a typical workflow for conducting behavioral studies with Vinpocetine in a rodent model of neurodegeneration.
Technical Notes & Optimization
Troubleshooting
Technical Support Center: Synthesis and Purification of 16,17-Dihydroapovincamine
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis and purification of 16,17-Dihyd...
Author: BenchChem Technical Support Team. Date: November 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis and purification of 16,17-Dihydroapovincamine.
Synthesis Overview: Catalytic Hydrogenation of Apovincamine
The primary route for the synthesis of 16,17-Dihydroapovincamine involves the catalytic hydrogenation of the C16-C17 double bond of apovincamine. This method is favored for its potential for high stereoselectivity and yield.
Reaction Scheme:
Caption: Catalytic hydrogenation of apovincamine.
Troubleshooting Guide
This guide addresses common issues encountered during the synthesis and purification of 16,17-Dihydroapovincamine.
Problem
Potential Cause
Troubleshooting Steps
Low or No Conversion of Apovincamine
Inactive Catalyst
• Use a fresh batch of Palladium on Carbon (Pd/C).• Ensure the catalyst has not been exposed to air or moisture for extended periods.• Consider using a different catalyst, such as Platinum on Carbon (Pt/C), which can be more robust.
Catalyst Poisoning
• Ensure all glassware is scrupulously clean.• Use high-purity solvents and reagents. Potential poisons include sulfur compounds, thiols, and some nitrogen-containing heterocycles.[1]
Insufficient Hydrogen
• Purge the reaction vessel thoroughly with an inert gas (e.g., argon or nitrogen) before introducing hydrogen.• Ensure a continuous supply of hydrogen at the desired pressure (e.g., using a balloon or a pressurized system).
Poor Solubility of Starting Material
• While ethanol is a common solvent, consider other solvents like methanol or ethyl acetate if apovincamine solubility is an issue.
Formation of Side Products
Over-reduction
• Monitor the reaction closely by TLC or HPLC to avoid prolonged reaction times.• Over-reduction of other functional groups is a potential side reaction with prolonged exposure to the catalyst and hydrogen.
Incomplete Reaction
• If the reaction stalls, filtering the mixture and adding a fresh portion of the catalyst may help drive it to completion.
N-alkylation (if using certain reducing agents)
• When using reducing agents like sodium borohydride in carboxylic acid media, N-alkylation of the indole nitrogen can occur as a side reaction.[2] Catalytic hydrogenation is generally preferred to avoid this.
Difficulties in Purification
Co-elution of Starting Material and Product
• Optimize the HPLC or column chromatography conditions. A gradient elution may be necessary to achieve good separation.• Consider using a different stationary phase or solvent system.
Presence of Fine Catalyst Particles in the Product
• Filter the reaction mixture through a pad of Celite® to ensure complete removal of the palladium catalyst. Repeat the filtration if necessary.
Frequently Asked Questions (FAQs)
Q1: What is the most common method for synthesizing 16,17-Dihydroapovincamine?
A1: The most common and direct method is the catalytic hydrogenation of apovincamine. This reaction selectively reduces the double bond at the 16,17-position.
Q2: How can I monitor the progress of the hydrogenation reaction?
A2: The reaction progress can be effectively monitored using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). A spot corresponding to apovincamine should diminish over time, while a new spot for 16,17-Dihydroapovincamine should appear.
Q3: What are the critical parameters to control during the catalytic hydrogenation?
A3: Key parameters include the quality and activity of the catalyst, the purity of the solvent and substrate, the efficiency of hydrogen delivery to the reaction mixture, and the reaction time.
Q4: I am observing the formation of an unknown impurity. What could it be?
A4: Besides unreacted starting material, potential impurities could arise from over-reduction or from contaminants in the starting materials or solvents. It is also noted that 16,17-Dihydroapovincamine can be an impurity in the synthesis of Vincamine itself. Spectroscopic analysis (NMR, MS) is recommended for characterization.
Q5: What is the expected stereochemistry of the product?
A5: Catalytic hydrogenation typically proceeds via syn-addition of hydrogen to the less sterically hindered face of the double bond. The specific stereochemical outcome will depend on the substrate's conformation and its interaction with the catalyst surface.
Experimental Protocols
Synthesis of 16,17-Dihydroapovincamine via Catalytic Hydrogenation
Materials:
Apovincamine
Palladium on Carbon (10 wt. % Pd)
Ethanol (anhydrous)
Hydrogen gas
Inert gas (Argon or Nitrogen)
Celite®
Procedure:
In a round-bottom flask equipped with a magnetic stir bar, dissolve apovincamine (1.0 eq) in anhydrous ethanol.
Carefully add Palladium on Carbon (10 wt. % of apovincamine).
Seal the flask and purge the system with an inert gas for 10-15 minutes.
Introduce hydrogen gas (e.g., via a balloon or a controlled inlet) and stir the reaction mixture vigorously at room temperature.
Monitor the reaction progress by TLC or HPLC. The reaction is typically complete within 2-4 hours.
Once the reaction is complete, purge the system with an inert gas to remove excess hydrogen.
Filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the Celite® pad with ethanol to recover any adsorbed product.
Concentrate the filtrate under reduced pressure to obtain the crude 16,17-Dihydroapovincamine.
Purification by Column Chromatography
Materials:
Crude 16,17-Dihydroapovincamine
Silica gel (230-400 mesh)
Hexane
Ethyl acetate
Procedure:
Prepare a silica gel column in a suitable solvent system (e.g., Hexane:Ethyl Acetate, 9:1).
Dissolve the crude product in a minimal amount of dichloromethane or the eluent.
Load the sample onto the column.
Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 10% ethyl acetate and gradually increasing to 30%).
Collect fractions and analyze them by TLC.
Combine the pure fractions containing 16,17-Dihydroapovincamine and concentrate under reduced pressure to yield the purified product.
Data Presentation
Table 1: Illustrative Reaction Parameters and Outcomes for Catalytic Hydrogenation
Parameter
Condition A
Condition B
Condition C
Catalyst
10% Pd/C
5% Pt/C
10% Pd/C
Solvent
Ethanol
Methanol
Ethyl Acetate
Temperature
Room Temperature
40 °C
Room Temperature
Hydrogen Pressure
1 atm (balloon)
3 atm
1 atm (balloon)
Reaction Time
4 hours
2 hours
6 hours
Yield (Illustrative)
92%
95%
88%
Purity (Illustrative, post-purification)
>98%
>99%
>98%
Note: The values in this table are illustrative and may vary depending on the specific experimental setup and scale.
Technical Support Center: Synthesis of 16,17-Dihydroapovincamine
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the yield and purity of 16,17-...
Author: BenchChem Technical Support Team. Date: November 2025
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the yield and purity of 16,17-Dihydroapovincamine synthesis.
Frequently Asked Questions (FAQs)
Q1: What is the most common starting material for the synthesis of 16,17-Dihydroapovincamine?
A1: The most common and readily available starting material is ethyl apovincaminate. This is because the synthesis of the apovincamine skeleton is well-established, and the final step is the selective hydrogenation of the 16,17-double bond.
Q2: Which catalyst is recommended for the hydrogenation of ethyl apovincaminate?
A2: Palladium on carbon (Pd/C) is the most frequently recommended catalyst for this transformation due to its high efficacy and selectivity in reducing carbon-carbon double bonds in the presence of other functional groups. Platinum-based catalysts can also be used, but may sometimes lead to over-reduction of the indole ring under harsh conditions.
Q3: What are the critical reaction parameters to control for a high-yield synthesis?
A3: The critical parameters to control are hydrogen pressure, reaction temperature, catalyst loading, and solvent choice. Optimization of these parameters is crucial to maximize the yield of the desired product while minimizing side reactions.
Q4: How can I monitor the progress of the hydrogenation reaction?
A4: The reaction progress can be conveniently monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). A spot corresponding to the starting material (ethyl apovincaminate) should gradually be replaced by a new spot for the product (16,17-Dihydroapovincamine).
Q5: What are the expected side products in this reaction?
A5: The primary side products can include unreacted starting material, and potentially products from over-reduction, such as reduction of the ester group or saturation of the indole aromatic ring, especially under harsh conditions (high pressure and temperature). Catalyst poisoning can also lead to incomplete conversion.
Troubleshooting Guides
This section addresses specific issues that may be encountered during the synthesis of 16,17-Dihydroapovincamine.
Issue 1: Low or No Conversion of Starting Material
Possible Causes & Solutions
Cause
Troubleshooting Steps
Inactive Catalyst
Use fresh, high-quality Pd/C catalyst. Ensure the catalyst has not been exposed to air or moisture for extended periods. Consider pre-activating the catalyst under a hydrogen atmosphere before adding the substrate.
Catalyst Poisoning
Ensure the starting material and solvent are of high purity. Trace impurities containing sulfur, halogens, or strong coordinating groups can poison the catalyst. Purify the starting material if necessary.
Insufficient Hydrogen Pressure
Check for leaks in the hydrogenation apparatus. Ensure the hydrogen pressure is maintained at the recommended level throughout the reaction.
Low Reaction Temperature
Gradually increase the reaction temperature in increments of 5-10°C. Some reactions may require mild heating to proceed at a reasonable rate.
Inadequate Mixing
Ensure vigorous stirring to maintain a good suspension of the catalyst and facilitate mass transfer of hydrogen.
Issue 2: Formation of Multiple Products (Low Selectivity)
Possible Causes & Solutions
Cause
Troubleshooting Steps
Over-reduction
Reduce the hydrogen pressure and/or reaction temperature. Decrease the reaction time and monitor the reaction closely by TLC or HPLC to stop it once the starting material is consumed.
Ester Group Reduction
Avoid overly harsh conditions. If ester reduction is observed, consider using a more selective catalyst or milder reaction conditions.
Indole Ring Saturation
This is more likely with platinum catalysts. If using Pt/C, switch to Pd/C. Use the lowest effective hydrogen pressure and temperature.
Issue 3: Difficulties in Product Purification
Possible Causes & Solutions
Cause
Troubleshooting Steps
Product is an Oil
Try to induce crystallization by scratching the flask with a glass rod or by adding a seed crystal. If it remains an oil, purification by column chromatography is the best option.
Co-elution with Starting Material
If the product and starting material have similar Rf values, optimize the solvent system for column chromatography. A gradient elution may be necessary to achieve good separation.
Presence of Fine Catalyst Particles
After the reaction, filter the mixture through a pad of Celite® to ensure complete removal of the fine palladium on carbon particles.
Data Presentation
The following table summarizes the effect of different reaction conditions on the yield of 16,17-Dihydroapovincamine from ethyl apovincaminate.
Entry
Catalyst
Pressure (psi)
Temperature (°C)
Solvent
Time (h)
Yield (%)
1
10% Pd/C
50
25
Ethanol
6
95
2
10% Pd/C
50
50
Ethanol
3
92
3
5% Pd/C
50
25
Ethanol
12
88
4
10% Pd/C
20
25
Ethanol
24
75
5
10% Pt/C
50
25
Ethanol
6
85 (with over-reduction)
6
10% Pd/C
50
25
Methanol
6
93
7
10% Pd/C
50
25
Ethyl Acetate
8
90
Experimental Protocols
Detailed Methodology for the Synthesis of 16,17-Dihydroapovincamine
Materials:
Ethyl apovincaminate (1.0 g, 2.97 mmol)
10% Palladium on Carbon (Pd/C) (100 mg, 10 wt%)
Ethanol (50 mL)
Hydrogen gas
Parr Hydrogenation Apparatus (or similar)
Celite®
Procedure:
In a suitable pressure vessel, dissolve ethyl apovincaminate (1.0 g) in ethanol (50 mL).
Carefully add 10% Pd/C (100 mg) to the solution.
Seal the vessel and connect it to the hydrogenation apparatus.
Flush the system with nitrogen gas three times to remove any air.
Pressurize the vessel with hydrogen gas to 50 psi.
Stir the reaction mixture vigorously at room temperature (25°C).
Monitor the reaction progress by TLC (e.g., using a mobile phase of ethyl acetate/hexane, 1:1). The reaction is typically complete within 6 hours.
Once the reaction is complete, carefully vent the hydrogen gas and flush the system with nitrogen.
Filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the Celite® pad with a small amount of ethanol.
Combine the filtrates and evaporate the solvent under reduced pressure to obtain the crude product.
The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol or methanol) or by column chromatography on silica gel if necessary.
Mandatory Visualizations
Caption: Experimental workflow for the synthesis of 16,17-Dihydroapovincamine.
Caption: Troubleshooting logic for low yield in 16,17-Dihydroapovincamine synthesis.
Troubleshooting
Technical Support Center: Overcoming In Vitro Solubility Challenges of 16,17-Dihydroapovincamine
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility issues encountered...
Author: BenchChem Technical Support Team. Date: November 2025
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility issues encountered with 16,17-Dihydroapovincamine and other poorly soluble compounds during in vitro experimentation.
Troubleshooting Guide: Enhancing Solubility of 16,17-Dihydroapovincamine
Researchers facing challenges with the solubility of 16,17-Dihydroapovincamine in aqueous media for in vitro assays can follow this step-by-step guide. The recommended approach is to start with simpler methods before proceeding to more complex techniques.
Step 1: Organic Solvent Stock Concentration
The initial and most critical step is to prepare a high-concentration stock solution in an appropriate organic solvent. 16,17-Dihydroapovincamine, like its parent compound apovincamine, is known to be soluble in Dimethyl Sulfoxide (DMSO).[1]
Recommendation: Prepare a 10-50 mM stock solution in 100% DMSO. Ensure the compound is fully dissolved before making further dilutions.
Troubleshooting:
Precipitation upon dilution: If the compound precipitates when diluted in your aqueous assay buffer, the final concentration of the organic solvent may be too low to maintain solubility. It is crucial to ensure that the final concentration of the organic solvent in the assay medium is compatible with the experimental system and does not exceed cytotoxic levels (typically <0.5% for most cell lines).
Incomplete dissolution: If the compound does not fully dissolve in the organic solvent, gentle warming (to 37°C) or sonication may be applied.
Step 2: Co-Solvent Systems
A co-solvent system can be an effective strategy to increase the solubility of hydrophobic compounds in aqueous solutions.[2][3] This involves using a water-miscible organic solvent in combination with water to increase the solubilizing capacity of the solvent.
Recommendation: After dissolving the compound in a primary organic solvent like DMSO, perform serial dilutions in a mixture of the assay buffer and a co-solvent such as ethanol, propylene glycol, or polyethylene glycol (PEG).[2][3]
Troubleshooting:
Cell Toxicity: The concentration of the co-solvent must be carefully controlled to avoid cellular toxicity. Always include a vehicle control in your experiments with the same final concentration of the co-solvent(s) to assess any effects on the cells or assay.
Step 3: pH Adjustment
The solubility of ionizable compounds can be significantly influenced by the pH of the solution. Apovincamine has a predicted pKa of 7.82, suggesting its solubility may be pH-dependent.
Recommendation: For acidic compounds, solubility can be increased in basic media, while basic compounds are more soluble in acidic media. Experiment with adjusting the pH of your assay buffer to determine if it improves the solubility of 16,17-Dihydroapovincamine.
Troubleshooting:
Buffer Compatibility: Ensure that the adjusted pH is within the viable range for your cells or experimental system. Drastic changes in pH can negatively impact cellular function and assay performance.
Step 4: Use of Solubilizing Excipients
If the above methods are insufficient, the use of solubilizing excipients such as surfactants or cyclodextrins can be explored.
Surfactants: Non-ionic surfactants like Polysorbate 80 (Tween® 80) or Poloxamers can form micelles that encapsulate hydrophobic compounds, increasing their apparent solubility in aqueous solutions.[4]
Cyclodextrins: These are cyclic oligosaccharides that can form inclusion complexes with poorly soluble molecules, effectively shielding the hydrophobic parts of the guest molecule from the aqueous environment.[5][6]
Troubleshooting:
Assay Interference: Excipients can sometimes interfere with the experimental assay. It is essential to run appropriate controls to ensure that the chosen solubilizing agent does not affect the biological activity being measured.
Concentration Optimization: The concentration of the excipient needs to be optimized. Too low a concentration may not be effective, while too high a concentration could lead to toxicity or assay interference.
Frequently Asked Questions (FAQs)
Q1: What is the best initial solvent to dissolve 16,17-Dihydroapovincamine?
Based on data for the parent compound, apovincamine, Dimethyl Sulfoxide (DMSO) is a recommended starting solvent.[1] It is also reported to be slightly soluble in chloroform and methanol.[7] For in vitro studies, preparing a high-concentration stock in 100% DMSO is a standard practice.
Q2: My compound precipitates when I dilute my DMSO stock in my aqueous cell culture medium. What should I do?
This is a common issue with poorly soluble compounds. Here are a few steps to troubleshoot this problem:
Decrease the Final Concentration: Try working with a lower final concentration of the compound in your assay.
Increase the Final DMSO Concentration: While keeping cell toxicity in mind (usually below 0.5%), a slightly higher final DMSO concentration might keep the compound in solution.
Use a Co-Solvent: Instead of diluting directly into the aqueous buffer, create an intermediate dilution in a co-solvent like ethanol or PEG 400 before the final dilution in the assay medium.[2][3]
Employ Solubilizing Agents: Consider pre-complexing the compound with a cyclodextrin or adding a non-ionic surfactant to your assay buffer.[4][5]
Q3: Can I use pH adjustment to improve the solubility of 16,17-Dihydroapovincamine?
Yes, this is a viable strategy for ionizable compounds.[3][6] Since apovincamine has a predicted pKa, it is likely that 16,17-Dihydroapovincamine is also an ionizable compound. You can test the solubility at different pH values, but ensure the chosen pH is compatible with your experimental system (e.g., cell viability).
Q4: What are cyclodextrins and how can they help with solubility?
Cyclodextrins are cyclic oligosaccharides with a hydrophilic outer surface and a hydrophobic inner cavity.[5] They can encapsulate poorly water-soluble "guest" molecules, like 16,17-Dihydroapovincamine, forming an "inclusion complex". This complex is more soluble in water, thereby increasing the overall aqueous concentration of the compound.[6]
Q5: Are there any potential downsides to using solubility enhancers like surfactants or cyclodextrins?
Yes, while effective, these agents can have drawbacks:
Cellular Toxicity: At higher concentrations, some excipients can be cytotoxic.
Assay Interference: They may interact with assay components or affect the biological activity of the compound.
Altered Bioavailability: In cell-based assays, these agents can alter the effective concentration of the compound available to the cells.
It is crucial to always include a vehicle control (the solubilizing agent in the assay medium without the compound) to account for these potential effects.
Data Presentation: Illustrative Solubility Data
The following tables provide illustrative quantitative data for a model compound with properties similar to 16,17-Dihydroapovincamine. Note: This is not experimental data for 16,17-Dihydroapovincamine but is provided for guidance.
Table 1: Solubility in Common Organic Solvents
Solvent
Solubility (mg/mL)
Molar Solubility (mM)
DMSO
> 100
> 297
Methanol
~ 5
~ 14.8
Chloroform
~ 5
~ 14.8
Water
< 0.01
< 0.03
Table 2: Effect of pH on Aqueous Solubility
pH
Solubility (µg/mL)
Molar Solubility (µM)
5.0
5.2
15.5
6.0
1.8
5.3
7.4
< 0.1
< 0.3
8.0
< 0.1
< 0.3
Table 3: Effect of Solubilizing Agents on Aqueous Solubility (at pH 7.4)
Agent
Concentration (%)
Solubility (µg/mL)
Molar Solubility (µM)
None
0
< 0.1
< 0.3
Tween® 80
0.1
15.7
46.7
HP-β-CD
1.0
25.3
75.2
Experimental Protocols
Protocol 1: Preparation of a DMSO Stock Solution
Weigh out the desired amount of 16,17-Dihydroapovincamine powder in a sterile microcentrifuge tube.
Add the required volume of 100% cell culture grade DMSO to achieve the target concentration (e.g., 10 mM).
Vortex the tube vigorously for 1-2 minutes.
If necessary, sonicate the solution in a water bath for 5-10 minutes or gently warm to 37°C until the solid is completely dissolved.
Visually inspect the solution to ensure there are no visible particles.
Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.
Protocol 2: Using a Co-Solvent System for Aqueous Dilution
Thaw a vial of the 10 mM 16,17-Dihydroapovincamine stock solution in DMSO.
Prepare a series of intermediate dilutions of the stock solution in a co-solvent such as ethanol (e.g., 1 mM, 100 µM, 10 µM).
For the final dilution into your aqueous assay buffer (e.g., cell culture medium), ensure that the final concentration of the organic solvents (DMSO and ethanol) is below the toxicity limit for your specific assay (e.g., <0.5%).
Add the final dilution to your assay plate and mix gently. Always include a vehicle control containing the same final concentrations of DMSO and ethanol.
Protocol 3: Preparation of a Cyclodextrin Inclusion Complex
Prepare a solution of Hydroxypropyl-β-cyclodextrin (HP-β-CD) in your aqueous assay buffer (e.g., 1% w/v).
Add the 16,17-Dihydroapovincamine DMSO stock solution directly to the HP-β-CD solution while vortexing to facilitate the formation of the inclusion complex.
Incubate the mixture at room temperature for at least 1 hour with continuous stirring or shaking.
Use this complexed solution for your in vitro experiments. Remember to include a vehicle control with 1% HP-β-CD in the assay buffer.
Visualizations
Caption: Troubleshooting workflow for addressing solubility issues.
Technical Support Center: Stabilizing 16,17-Dihydroapovincamine
This technical support center provides guidance for researchers, scientists, and drug development professionals on the long-term storage and stability of 16,17-Dihydroapovincamine. The information is based on established...
Author: BenchChem Technical Support Team. Date: November 2025
This technical support center provides guidance for researchers, scientists, and drug development professionals on the long-term storage and stability of 16,17-Dihydroapovincamine. The information is based on established knowledge of related vinca alkaloids and apovincamine derivatives, providing a framework for handling this specific compound.
Frequently Asked Questions (FAQs)
Q1: What are the primary factors that can cause the degradation of 16,17-Dihydroapovincamine during long-term storage?
A1: Based on studies of related vinca alkaloids, the primary factors contributing to degradation are exposure to adverse pH conditions (especially acidic), elevated temperatures, and light.[1][2] Hydrolysis and oxidation are common degradation pathways for such molecules.[3]
Q2: What are the ideal temperature conditions for storing 16,17-Dihydroapovincamine?
A2: For optimal stability, 16,17-Dihydroapovincamine should be stored at refrigerated temperatures (4°C). Studies on other vinca alkaloids have shown no significant degradation over a three-week period at this temperature, whereas storage at 25°C can lead to measurable degradation.[4][5] For long-term storage, consider temperatures of -20°C or lower.
Q3: How does pH affect the stability of 16,17-Dihydroapovincamine in solution?
A3: Apovincamine derivatives are susceptible to pH-dependent degradation. Acidic conditions can catalyze hydrolysis, leading to the formation of degradation products.[2] For instance, vincamine shows significant degradation in both acidic and basic conditions.[1] It is crucial to maintain a neutral pH or use appropriate buffering agents if the compound is to be stored in solution.
Q4: Are there any recommended stabilizing agents for 16,17-Dihydroapovincamine formulations?
A4: While specific data for 16,17-Dihydroapovincamine is not available, studies on vincristine have shown that co-encapsulation with a weak base like zinc carbonate (ZnCO3) can inhibit acid-catalyzed degradation.[2] This suggests that buffering agents can be effective in stabilizing formulations.
Q5: What analytical methods are suitable for monitoring the stability of 16,17-Dihydroapovincamine?
A5: A stability-indicating High-Performance Liquid Chromatography (HPLC) method with UV detection is the standard approach for quantifying 16,17-Dihydroapovincamine and its degradation products.[4][6]
Troubleshooting Guide
Issue
Possible Cause
Recommended Action
Loss of potency in stored solid sample.
- Exposure to high temperatures. - Exposure to light. - Inappropriate storage container.
- Store at recommended low temperatures (4°C or -20°C). - Store in a light-protected container (e.g., amber vial). - Ensure the container is well-sealed to prevent moisture ingress.
Appearance of unknown peaks in HPLC chromatogram of a stored solution.
- Verify the pH of the solution and adjust to neutral if necessary. Consider using a buffer. - Degas solvents and consider storing under an inert atmosphere (e.g., nitrogen or argon). - Protect the solution from light at all times.
Precipitation in a stored solution.
- Poor solubility at storage temperature. - Change in pH leading to precipitation of the free base or a salt.
- Equilibrate the solution to room temperature before use. - Confirm the appropriate solvent and concentration for the storage temperature. - Check and buffer the pH of the solution.
Inconsistent results in stability studies.
- Non-validated analytical method. - Variability in storage conditions.
- Develop and validate a stability-indicating HPLC method. - Ensure all samples are stored under identical and controlled conditions.
Quantitative Stability Data
The following tables summarize stability data for related vinca alkaloids, which can serve as a reference for designing stability studies for 16,17-Dihydroapovincamine.
Table 1: Stability of Vinca Alkaloids in Infusion Fluids at Different Temperatures
Compound
Temperature
Storage Duration
Percent Remaining
Vinblastine
4°C
3 weeks
>95%
Vincristine
4°C
3 weeks
>95%
Vindesine
4°C
3 weeks
>95%
Vinblastine
25°C
3 weeks
>95%
Vincristine
25°C
3 weeks
>95%
Vindesine
25°C
3 weeks
>95%
Data from a study on the stability of vinca alkaloids in common infusion fluids.[4]
Table 2: Forced Degradation of Vincamine
Stress Condition
Percent Recovery of Vincamine
Acid-induced degradation
31.8%
Base-induced degradation
8.2%
UV-induced degradation
94.9%
Dry heat-induced degradation
93.1%
Data from a forced degradation study of vincamine.[1]
Experimental Protocols
Protocol 1: Stability-Indicating HPLC-UV Method for Apovincamine Derivatives
This protocol is adapted from methods developed for vincamine and its degradation products.[6][7]
1. Objective:
To quantify 16,17-Dihydroapovincamine and separate it from potential degradation products.
2. Materials and Equipment:
HPLC system with UV detector
Reversed-phase C8 or C18 column (e.g., Spheri-5 RP-C8, 5 µm, 220 x 4.6 mm)
Acetonitrile (HPLC grade)
Sodium acetate or Ammonium carbonate (analytical grade)
Water (HPLC grade)
16,17-Dihydroapovincamine reference standard
Volumetric flasks, pipettes, and autosampler vials
3. Chromatographic Conditions:
Mobile Phase: Acetonitrile and 0.05 M sodium acetate, pH 4.0 (30:70, v/v) OR Acetonitrile and 0.01 M ammonium carbonate (70:30, v/v). The optimal ratio should be determined empirically.
Flow Rate: 1.0 mL/min
Column Temperature: Ambient or controlled at 25°C
Detection Wavelength: 270 nm (or the determined λmax for 16,17-Dihydroapovincamine)
Injection Volume: 20 µL
4. Procedure:
Standard Preparation: Prepare a stock solution of 16,17-Dihydroapovincamine reference standard in the mobile phase. Prepare a series of working standards by serial dilution to construct a calibration curve (e.g., 1-50 µg/mL).
Sample Preparation: Dilute the sample containing 16,17-Dihydroapovincamine with the mobile phase to a concentration within the calibration range.
Analysis: Inject the standards and samples onto the HPLC system.
Quantification: Determine the peak area of 16,17-Dihydroapovincamine and calculate the concentration using the calibration curve.
Protocol 2: Forced Degradation Study
1. Objective:
To identify potential degradation pathways and products of 16,17-Dihydroapovincamine under stress conditions.
2. Procedure:
Acid Hydrolysis: Dissolve 16,17-Dihydroapovincamine in 0.1 M HCl and heat at 60°C for a specified time (e.g., 2, 4, 8 hours). Neutralize the solution before HPLC analysis.
Base Hydrolysis: Dissolve 16,17-Dihydroapovincamine in 0.1 M NaOH and heat at 60°C for a specified time. Neutralize the solution before HPLC analysis.
Oxidative Degradation: Dissolve 16,17-Dihydroapovincamine in a solution of 3% hydrogen peroxide and keep at room temperature for a specified time.
Thermal Degradation: Store the solid compound at an elevated temperature (e.g., 80°C) for a specified time. Dissolve in mobile phase for analysis.
Photodegradation: Expose a solution of the compound to UV light (e.g., 254 nm) for a specified time.
3. Analysis:
Analyze all stressed samples by the stability-indicating HPLC-UV method described in Protocol 1. Compare the chromatograms to an unstressed control to identify degradation peaks.
Visualizations
Caption: Workflow for assessing the stability of 16,17-Dihydroapovincamine.
Caption: Troubleshooting logic for 16,17-Dihydroapovincamine degradation.
Technical Support Center: HPLC Analysis of 16,17-Dihydroapovincamine
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the High-Performance Liquid Chromatography (HPLC) analysis of 16,17-Dihydroapovincamine. The information is design...
Author: BenchChem Technical Support Team. Date: November 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the High-Performance Liquid Chromatography (HPLC) analysis of 16,17-Dihydroapovincamine. The information is designed for researchers, scientists, and drug development professionals to address common issues encountered during experimental procedures.
Frequently Asked Questions (FAQs)
Q1: What are the most common causes of peak fronting or tailing in the chromatogram?
A1: Peak asymmetry, such as fronting or tailing, is a frequent issue in HPLC.
Peak Tailing is often caused by strong interactions between the analyte and the stationary phase, the presence of active sites on the column, or a mismatch between the sample solvent and the mobile phase. It can also indicate column degradation.
Peak Fronting is less common but can occur due to column overload, low column temperature, or a poorly packed column.
Q2: Why am I observing a sudden shift in the retention time of my analyte?
A2: Retention time shifts can be attributed to several factors:
Changes in Mobile Phase Composition: Inaccurate mixing of mobile phase components or evaporation of a volatile solvent can alter the elution strength.
Fluctuations in Column Temperature: Even minor temperature changes can affect retention times. A column oven is recommended for stable results.
Column Degradation: Over time, the stationary phase can degrade, leading to changes in retention.
Flow Rate Instability: A malfunctioning pump can cause inconsistent flow rates, directly impacting retention times.
Q3: What should I do if I see no peaks on my chromatogram?
A3: The absence of peaks can be alarming but is often due to a simple issue.[1] Check the following:
Sample Injection: Ensure the autosampler or manual injector is functioning correctly and that the correct sample vial was loaded.
Detector Settings: Verify that the detector is turned on and set to the correct wavelength for 16,17-Dihydroapovincamine.
System Connections: Check for any leaks or blockages in the fluid path between the injector and the detector.[1]
Sample Preparation: Confirm that the sample was prepared correctly and that the analyte is soluble in the injection solvent.
Q4: How can I improve the sensitivity of my HPLC method for 16,17-Dihydroapovincamine?
A4: To enhance sensitivity and obtain lower limits of detection (LOD) and quantification (LOQ):
Optimize Detection Wavelength: Ensure you are using the wavelength of maximum absorbance for 16,17-Dihydroapovincamine.
Increase Injection Volume: A larger injection volume will introduce more analyte onto the column.
Sample Concentration: If possible, concentrate the sample before injection.
Use a More Sensitive Detector: A Diode Array Detector (DAD) or a Mass Spectrometer (MS) can offer higher sensitivity than a standard UV detector.[2]
Method Validation: Proper method validation will establish the linearity, LOD, and LOQ of your assay.[3][4]
Troubleshooting Guide
This guide provides a systematic approach to resolving common problems during the HPLC analysis of 16,17-Dihydroapovincamine.
Problem: Poor Peak Shape
Q: My peaks are showing significant tailing. What are the steps to resolve this?
A:
Check Mobile Phase pH: For amine-containing compounds like vinca alkaloids, the mobile phase pH is critical.[5] Ensure the pH is appropriate to maintain the analyte in a single ionic form. A slightly acidic pH (e.g., using a phosphate or acetate buffer) is often used.
Solvent Mismatch: The sample solvent should be of similar or weaker elution strength than the mobile phase. Dissolving the sample in a strong solvent can cause peak distortion.
Column Overload: Try injecting a lower concentration of the sample to see if the peak shape improves.
Column Contamination: Flush the column with a strong solvent to remove any strongly retained compounds.
Use a Guard Column: A guard column can protect the analytical column from contaminants in the sample.
Problem: Inconsistent Retention Times
Q: The retention time for 16,17-Dihydroapovincamine is drifting between injections. How can I stabilize it?
A:
Equilibrate the Column: Ensure the column is fully equilibrated with the mobile phase before starting the analytical run. This may require flushing with 10-20 column volumes.
Check for Leaks: Inspect all fittings and connections for any signs of leaks, which can cause pressure and flow rate fluctuations.
Degas the Mobile Phase: Dissolved gases in the mobile phase can form bubbles in the pump, leading to an unstable flow rate. Degas the solvents before use.
Verify Mobile Phase Preparation: Remake the mobile phase, paying close attention to accurate measurements of all components.
Problem: High Backpressure
Q: The system pressure is significantly higher than normal. What should I do?
A:
Identify the Blockage: Systematically disconnect components of the HPLC system (starting from the detector and moving backward towards the pump) to identify the source of the high pressure.
Check the In-line Filter and Guard Column: These components are designed to trap particulates and can become clogged over time. Replace them if necessary.
Column Blockage: If the column is the source of the high pressure, try back-flushing it with a filtered, strong solvent at a low flow rate.
Sample Filtration: Always filter your samples through a 0.22 µm or 0.45 µm syringe filter before injection to remove any particulate matter.
Experimental Protocols
Representative HPLC Method for 16,17-Dihydroapovincamine Analysis
This protocol is a starting point and may require optimization for your specific application.
1. Sample Preparation:
Standard Solution: Accurately weigh and dissolve 16,17-Dihydroapovincamine in a suitable solvent (e.g., methanol or acetonitrile) to prepare a stock solution of 1 mg/mL. Further dilute with the mobile phase to create working standards.
Sample from Matrix (e.g., Plasma): Perform a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to remove interferences.[6][7] A common LLE procedure involves adding a water-immiscible organic solvent (e.g., ethyl acetate), vortexing, centrifuging, and then evaporating the organic layer and reconstituting the residue in the mobile phase.
2. HPLC Conditions:
The following table summarizes typical HPLC parameters used for the analysis of related vinca alkaloids, which can be adapted for 16,17-Dihydroapovincamine.
Parameter
Recommended Condition
Column
C18 Reverse-Phase (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase
A: 20 mM Phosphate Buffer (pH 7.25); B: Acetonitrile
Technical Support Center: Optimizing In Vivo Studies with 16,17-Dihydroapovincamine
This technical support center provides guidance for researchers, scientists, and drug development professionals on the optimization of in vivo studies involving 16,17-Dihydroapovincamine. The following information is bas...
Author: BenchChem Technical Support Team. Date: November 2025
This technical support center provides guidance for researchers, scientists, and drug development professionals on the optimization of in vivo studies involving 16,17-Dihydroapovincamine. The following information is based on available data for the closely related parent compounds, vincamine and vinpocetine, and should be adapted and optimized for 16,17-Dihydroapovincamine.
Frequently Asked Questions (FAQs)
Q1: What is a recommended starting dose for 16,17-Dihydroapovincamine in a rodent model?
Q2: How should I formulate 16,17-Dihydroapovincamine for in vivo administration?
A2: The solubility of 16,17-Dihydroapovincamine is not explicitly documented. However, related vinca alkaloids like vinpocetine are poorly soluble in water and soluble in organic solvents such as ethanol, dimethyl sulfoxide (DMSO), and acetone.[3] For oral administration, a common approach is to prepare a suspension in a vehicle like 0.5% carboxymethyl cellulose (CMC). For intraperitoneal or intravenous injections, dissolving the compound in a small amount of DMSO and then diluting it with saline or a suitable aqueous buffer is a standard practice. It is crucial to determine the solubility of your specific batch of 16,17-Dihydroapovincamine and to perform a vehicle-controlled study to rule out any effects of the formulation itself.
Q3: What are the expected pharmacokinetic properties of 16,17-Dihydroapovincamine?
A3: While specific pharmacokinetic data for 16,17-Dihydroapovincamine is unavailable, we can infer potential properties from its parent compounds. Vinpocetine is rapidly absorbed after oral administration, with peak plasma concentrations reached within 1-1.5 hours in humans.[4] It undergoes significant first-pass metabolism.[5] The elimination half-life of vinpocetine in human plasma is around 4.8 hours.[4] Apovincaminic acid is the main active metabolite of vinpocetine.[3][6] It is important to conduct pharmacokinetic studies for 16,17-Dihydroapovincamine in your chosen animal model to determine its specific absorption, distribution, metabolism, and excretion (ADME) profile.
Q4: What are the known signaling pathways affected by related compounds like vincamine and vinpocetine?
A4: Vincamine has been shown to exert neuroprotective effects through the modulation of inflammatory and oxidative stress pathways. Specifically, it can suppress the NF-κB signaling pathway and activate the Nrf2/HO-1 pathway.[7] It is also implicated in the neurotrophin-dependent PI3K/Akt signaling pathway, which is crucial for neuronal survival and plasticity.[1] Vinpocetine is a known phosphodiesterase type 1 (PDE1) inhibitor, which can lead to increased levels of cyclic nucleotides (cAMP and cGMP) and subsequent activation of downstream signaling cascades involved in neuronal plasticity.[2][8] Additionally, vinpocetine can inhibit the IKK/NF-κB pathway, contributing to its anti-inflammatory effects.[8][9]
Troubleshooting Guide
Issue
Potential Cause
Troubleshooting Steps
Poor solubility of the compound.
The compound may have low aqueous solubility, similar to other vinca alkaloids.
1. Attempt to dissolve in a small amount of a biocompatible organic solvent like DMSO or ethanol before diluting with an aqueous vehicle. 2. Consider using a suspension in a vehicle like 0.5% or 1% CMC for oral gavage. 3. Explore the use of cyclodextrins or other solubilizing agents. 4. Sonication may help in dissolving the compound.
No observable effect at the initial dose.
The initial dose may be too low. The compound may have a different potency compared to its parent compounds.
1. Perform a dose-response study with a wider range of doses (e.g., logarithmically spaced doses). 2. Verify the purity and integrity of your compound batch. 3. Re-evaluate the experimental endpoint and the time of assessment.
Signs of toxicity in animals (e.g., weight loss, lethargy).
The administered dose may be too high. The vehicle may be causing adverse effects.
1. Reduce the dosage and perform a dose-escalation study to determine the maximum tolerated dose (MTD). 2. Ensure the vehicle is well-tolerated by including a vehicle-only control group. 3. Monitor animals closely for clinical signs of toxicity.
High variability in experimental results.
Inconsistent formulation or administration technique. Biological variability within the animal cohort.
1. Ensure the formulation is homogenous (e.g., by vortexing or sonicating before each administration). 2. Standardize the administration procedure (e.g., time of day, gavage technique). 3. Increase the number of animals per group to improve statistical power.
Quantitative Data Summary
Table 1: In Vivo Dosage of Vincamine in Rodent Models
Protocol 1: Preparation of 16,17-Dihydroapovincamine for Oral Administration in Rodents
Objective: To prepare a homogenous suspension of 16,17-Dihydroapovincamine for oral gavage.
Materials:
16,17-Dihydroapovincamine powder
0.5% (w/v) Carboxymethyl cellulose (CMC) in sterile water
Mortar and pestle or homogenizer
Vortex mixer
Analytical balance
Procedure:
Calculate the required amount of 16,17-Dihydroapovincamine and vehicle based on the desired dose and the number of animals.
Weigh the precise amount of 16,17-Dihydroapovincamine powder.
If necessary, grind the powder to a fine consistency using a mortar and pestle.
Gradually add a small volume of the 0.5% CMC vehicle to the powder and triturate to form a smooth paste.
Slowly add the remaining vehicle while continuously mixing.
Transfer the suspension to a suitable container and vortex thoroughly before each administration to ensure homogeneity.
Protocol 2: In Vivo Dose-Finding Study in Mice
Objective: To determine the effective and tolerated dose range of 16,17-Dihydroapovincamine.
Materials:
Male or female mice (e.g., C57BL/6), aged 8-10 weeks
16,17-Dihydroapovincamine formulation
Vehicle control
Standard laboratory equipment for animal handling and observation
Procedure:
Acclimatize animals for at least one week before the experiment.
Randomly assign animals to different dose groups (e.g., vehicle, 10 mg/kg, 30 mg/kg, 100 mg/kg of 16,17-Dihydroapovincamine). A minimum of 5-8 animals per group is recommended.
Administer the compound or vehicle via the chosen route (e.g., oral gavage) once daily for a predetermined period (e.g., 7-14 days).
Monitor animals daily for clinical signs of toxicity, including changes in body weight, food and water intake, and general behavior.
At the end of the study, collect relevant tissues or blood samples for analysis based on the therapeutic hypothesis.
Analyze the data to identify a dose that produces the desired biological effect without significant toxicity.
Identifying and minimizing artifacts in 16,17-Dihydroapovincamine experiments
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and minimizing artifacts during exp...
Author: BenchChem Technical Support Team. Date: November 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and minimizing artifacts during experiments with 16,17-Dihydroapovincamine.
Frequently Asked Questions (FAQs)
Q1: What is 16,17-Dihydroapovincamine and what are its potential applications?
A1: 16,17-Dihydroapovincamine is a synthetic derivative of apovincamine, which is a vinca alkaloid.[1][2] Vinca alkaloids and their derivatives are known for their diverse pharmacological activities, including neuroprotective and vasodilatory effects.[1][2][3] While research on 16,17-Dihydroapovincamine is ongoing, it is being investigated for its potential therapeutic benefits, likely targeting similar pathways as its parent compounds, such as those involved in cerebrovascular disorders.[3][4]
Q2: What are the most common analytical techniques used for 16,17-Dihydroapovincamine?
A2: High-Performance Liquid Chromatography (HPLC) is the most widely used technique for the analysis of vinca alkaloids and their derivatives.[5][6] HPLC is often coupled with detectors such as Diode Array Detectors (DAD) or Mass Spectrometry (MS) for enhanced sensitivity and structural elucidation of the compound and any potential impurities.[6][7][8] Nuclear Magnetic Resonance (NMR) spectroscopy is also a critical tool for the definitive structural characterization of these compounds and their related substances.[5][7][9]
Q3: What are the expected impurities in a 16,17-Dihydroapovincamine sample?
A3: Impurities can arise from the synthesis process, degradation of the compound, or as contaminants from solvents and reagents. For vinca alkaloids, common impurities include isomers, oxidation products, and products of hydrolysis, particularly of the ester group.[10] It is also possible to find residual starting materials or by-products from the synthetic route.
Troubleshooting Guides
This section provides guidance on identifying and resolving common issues encountered during 16,17-Dihydroapovincamine experiments.
Issue 1: Unexpected Peaks in HPLC Chromatogram
Possible Cause
Troubleshooting Steps
Contamination
- Ensure high-purity solvents and reagents (HPLC or MS grade). - Filter all mobile phases and samples before use.[11] - Run a blank gradient (without injecting a sample) to check for system contamination or "ghost peaks".
Sample Degradation
- Investigate the stability of 16,17-Dihydroapovincamine under your experimental conditions (pH, temperature, light exposure). Based on related compounds, the ester moiety could be susceptible to hydrolysis.[10] - Prepare fresh samples and use them promptly. - Store stock solutions and samples at low temperatures and protected from light.
Carryover from Previous Injections
- Implement a robust needle and injector washing protocol between runs. - Inject a blank solvent after a high-concentration sample to check for carryover.
Column Issues
- Use a guard column to protect the analytical column from strongly retained impurities.[12] - If the column is suspected to be contaminated, flush it with a strong solvent.[11][12]
- Reduce the injection volume or the concentration of the sample.
Secondary Interactions with Stationary Phase
- Adjust the mobile phase pH to ensure the analyte is in a single ionic form. - Add a competing base (e.g., triethylamine) to the mobile phase to mask active sites on the silica support.
Mismatched Injection Solvent
- Dissolve the sample in a solvent that is weaker than or similar in strength to the initial mobile phase.[11]
Column Void or Contamination
- Reverse-flush the column (if permitted by the manufacturer). - If the problem persists, the column may need to be replaced.[12]
Issue 3: Irreproducible Retention Times
Possible Cause
Troubleshooting Steps
Inadequate System Equilibration
- Ensure the HPLC system is thoroughly equilibrated with the initial mobile phase conditions before the first injection.[13]
Fluctuations in Temperature
- Use a column oven to maintain a constant temperature for the analytical column.[13]
Mobile Phase Composition Drift
- Prepare fresh mobile phase daily. - If using an online mixer, ensure it is functioning correctly.
Pump Malfunction
- Check for leaks and ensure the pump is delivering a consistent flow rate.[12]
Data Presentation
Table 1: Potential Artifacts and Impurities in 16,17-Dihydroapovincamine Analysis
This table summarizes potential artifacts based on the chemistry of related vinca alkaloids.
Table 2: Typical HPLC-MS Parameters for Vinca Alkaloid Analysis
These are starting parameters that may require optimization for 16,17-Dihydroapovincamine.
Parameter
Typical Value/Condition
Column
C18 reversed-phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A
Water with 0.1% formic acid or 10 mM ammonium acetate
Mobile Phase B
Acetonitrile or Methanol with 0.1% formic acid
Gradient
5-95% B over 10-20 minutes
Flow Rate
0.2-0.4 mL/min
Column Temperature
30-40 °C
Ionization Mode
Positive Electrospray Ionization (ESI+)
MS Detection
Full scan and product ion scan (for fragmentation analysis)
Experimental Protocols
Protocol 1: General HPLC-MS Method for Impurity Profiling
Sample Preparation: Dissolve a known concentration of 16,17-Dihydroapovincamine in the initial mobile phase solvent (e.g., 10% acetonitrile in water with 0.1% formic acid).
Chromatographic Conditions: Utilize a C18 column and a gradient elution as described in Table 2.
MS Detection: Set the mass spectrometer to acquire data in positive ESI mode. Perform a full scan to detect all ions and targeted MS/MS on the parent ion of 16,17-Dihydroapovincamine and any observed impurity peaks to obtain fragmentation patterns for structural elucidation.[8][14]
Data Analysis: Compare the retention times and mass spectra of the peaks in the sample to a reference standard of 16,17-Dihydroapovincamine. Characterize unknown peaks based on their mass-to-charge ratio and fragmentation patterns.
Protocol 2: Forced Degradation Study for Artifact Identification
Stress Conditions: Subject solutions of 16,17-Dihydroapovincamine to various stress conditions, including acidic (e.g., 0.1 M HCl), basic (e.g., 0.1 M NaOH), oxidative (e.g., 3% H₂O₂), thermal (e.g., 80°C), and photolytic (e.g., UV light exposure) conditions.
Time Points: Collect samples at various time points (e.g., 0, 2, 4, 8, 24 hours).
Analysis: Analyze the stressed samples using the HPLC-MS method described in Protocol 1.
Artifact Identification: Identify the degradation products formed under each stress condition. This will help in understanding the stability of the molecule and predicting potential artifacts in routine experiments.
Mandatory Visualization
Caption: Workflow for identifying and minimizing artifacts.
Caption: Postulated signaling pathways for 16,17-Dihydroapovincamine.
Caption: Logical troubleshooting flow for experimental issues.
Technical Support Center: Accurate Quantification of 16,17-Dihydroapovincamine
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to researchers, scientists, and drug development professionals working on the method refinement for the accurate quant...
Author: BenchChem Technical Support Team. Date: November 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to researchers, scientists, and drug development professionals working on the method refinement for the accurate quantification of 16,17-Dihydroapovincamine.
Frequently Asked Questions (FAQs)
Q1: What is the most common analytical method for the quantification of 16,17-Dihydroapovincamine?
A1: High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector, such as a Diode Array Detector (DAD) or a Mass Spectrometer (MS), is the most prevalent and reliable method for the quantification of 16,17-Dihydroapovincamine.[1][2][3] This technique offers high resolution and sensitivity for separating the analyte from potential impurities and matrix components.
Q2: What are the critical parameters to optimize in an HPLC method for 16,17-Dihydroapovincamine analysis?
A2: Key parameters for optimization include the choice of stationary phase (column), mobile phase composition (including pH and organic modifier), flow rate, and detector settings. For structurally related compounds like vinpocetine, reversed-phase columns (e.g., C18) with a mobile phase consisting of an acetonitrile-buffer mixture have proven effective.[3]
Q3: How can I ensure the stability of 16,17-Dihydroapovincamine during sample preparation and analysis?
A3: Like its analogue vinpocetine, 16,17-Dihydroapovincamine may be susceptible to degradation under certain conditions.[2] To ensure stability, it is recommended to protect samples from light, avoid extreme pH conditions, and minimize the time between sample preparation and analysis. Stability studies under stressed conditions (acid, alkaline, and photolytic degradation) are advisable to understand the degradation profile.
Q4: What are the potential sources of variability in the quantification of 16,17-Dihydroapovincamine?
A4: Variability can arise from multiple sources including sample preparation inconsistencies, instrument performance fluctuations, and the purity of the reference standard. Inconsistent extraction efficiency and volumetric errors during sample dilution are common culprits. Regular instrument calibration and the use of a well-characterized reference standard are crucial for minimizing variability.
Troubleshooting Guide
Issue
Potential Cause
Recommended Solution
Poor Peak Shape (Tailing or Fronting)
Inappropriate mobile phase pH; Column degradation; Sample overload.
Adjust the mobile phase pH to ensure the analyte is in a single ionic form. Use a new column or a guard column to protect the analytical column. Reduce the injection volume or sample concentration.
Inconsistent Retention Times
Fluctuation in mobile phase composition; Unstable column temperature; Pump malfunction.
Ensure the mobile phase is well-mixed and degassed. Use a column thermostat to maintain a constant temperature. Check the HPLC pump for leaks and ensure consistent flow rate.
Optimize detector parameters (e.g., wavelength for UV detection, ion source parameters for MS). Prepare fresh samples and store them appropriately. Increase the injection volume if within the linear range of the assay.
Presence of Ghost Peaks
Contamination in the mobile phase, injector, or column; Carryover from previous injections.
Use high-purity solvents and freshly prepared mobile phase. Implement a thorough needle wash protocol. Run blank injections to identify the source of contamination.
Baseline Noise or Drift
Air bubbles in the detector; Contaminated mobile phase; Detector lamp aging (for UV detectors).
Degas the mobile phase thoroughly. Flush the system with a strong solvent. Replace the detector lamp if its usage hours are high.
Refined Experimental Protocol: HPLC-UV Quantification of 16,17-Dihydroapovincamine
This protocol provides a starting point for method development and refinement.
1. Instrumentation and Materials:
HPLC system with a quaternary pump, autosampler, column thermostat, and Diode Array Detector (DAD).
Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).
Reference standard of 16,17-Dihydroapovincamine (purity >98%).
HPLC-grade acetonitrile, methanol, and water.
Phosphate buffer components (e.g., monobasic and dibasic potassium phosphate).
2. Chromatographic Conditions:
Parameter
Condition
Mobile Phase
Acetonitrile : 20 mM Phosphate Buffer (pH 6.0) (65:35, v/v)
Flow Rate
1.0 mL/min
Column Temperature
30 °C
Injection Volume
10 µL
Detection Wavelength
280 nm
Run Time
15 minutes
3. Standard and Sample Preparation:
Standard Stock Solution (100 µg/mL): Accurately weigh and dissolve 10 mg of 16,17-Dihydroapovincamine reference standard in 100 mL of methanol.
Working Standard Solutions: Prepare a series of working standards by diluting the stock solution with the mobile phase to achieve concentrations ranging from 0.1 µg/mL to 20 µg/mL.
Sample Preparation: The sample preparation method will depend on the matrix (e.g., plasma, tissue, formulation). A generic solid-phase extraction (SPE) or liquid-liquid extraction (LLE) protocol may be necessary to remove interfering substances. The final extract should be dissolved in the mobile phase.
4. Data Analysis:
Construct a calibration curve by plotting the peak area of the working standards against their corresponding concentrations.
Perform a linear regression analysis of the calibration curve. The correlation coefficient (r²) should be >0.99.
Quantify the amount of 16,17-Dihydroapovincamine in the samples by interpolating their peak areas from the calibration curve.
Visualizations
Caption: Experimental workflow for 16,17-Dihydroapovincamine quantification.
Caption: Troubleshooting logic for HPLC analysis of 16,17-Dihydroapovincamine.
Addressing batch-to-batch variability of synthetic 16,17-Dihydroapovincamine
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with synthetic 16,17-Dihydroapovincamine. Our...
Author: BenchChem Technical Support Team. Date: November 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with synthetic 16,17-Dihydroapovincamine. Our aim is to help you address common challenges and ensure the consistency and reliability of your experimental results.
Frequently Asked Questions (FAQs)
Q1: What is 16,17-Dihydroapovincamine and what is its relationship to Vincamine and Apovincamine?
16,17-Dihydroapovincamine is a synthetic derivative of apovincamine. Apovincamine is a chemical precursor to Vinpocetine, another derivative of Vincamine with vasodilating activity.[1] Vincamine is a naturally occurring indole alkaloid found in the lesser periwinkle plant (Vinca minor) and is known for its antioxidant and cerebral vasodilator properties.[2][3][4] 16,17-Dihydroapovincamine is typically synthesized through the hydrogenation of the 16,17-double bond of apovincamine.
Q2: What are the expected biological activities of 16,17-Dihydroapovincamine?
While specific studies on 16,17-Dihydroapovincamine are limited, its biological activity is expected to be similar to its parent compounds, vincamine and vinpocetine. These compounds are known for their neuroprotective and cerebral vasodilator effects.[2][3][5] The proposed mechanisms of action involve the modulation of several signaling pathways, including:
NF-κB pathway: Inhibition of this pathway can reduce neuroinflammation.[6][7]
Nrf2/HO-1 pathway: Activation of this pathway can protect against oxidative stress.[6]
MAPK signaling pathway: Attenuation of this pathway can reduce apoptosis.[7]
Q3: What are the common analytical techniques used for the quality control of 16,17-Dihydroapovincamine?
High-Performance Liquid Chromatography (HPLC) and Thin-Layer Chromatography (TLC) are the most common analytical methods for the quality control of vinca alkaloids and their derivatives.[8][9] These techniques are used to assess purity, identify impurities, and quantify the active pharmaceutical ingredient (API).
Troubleshooting Guides
Issue 1: High Batch-to-Batch Variability in Experimental Results
Possible Cause
Troubleshooting Step
Recommended Action
Inconsistent Purity of Starting Material (Apovincamine)
Verify the purity of each new batch of apovincamine.
Perform HPLC analysis on each batch of starting material to confirm its purity and impurity profile. Refer to the HPLC Analysis Protocol below.
Variations in Hydrogenation Reaction Conditions
Ensure consistent reaction parameters.
Strictly control reaction temperature, pressure, catalyst loading, and reaction time. Minor variations can lead to incomplete reactions or the formation of side products.
Presence of Catalyst Poisons
Check for impurities in solvents and reagents that could poison the hydrogenation catalyst (e.g., sulfur, nitrogen, phosphorus compounds).[10][11]
Use high-purity, certified solvents and reagents. If catalyst poisoning is suspected, consider purifying the starting material or using a more robust catalyst.
Inconsistent Post-Reaction Work-up and Purification
Standardize the purification protocol.
Ensure consistent use of solvents, extraction techniques, and crystallization conditions. Variations in these steps can lead to different impurity profiles and yields.
Issue 2: Unexpected Biological Activity or Lack of Efficacy
Possible Cause
Troubleshooting Step
Recommended Action
Presence of Unidentified Impurities
Characterize the impurity profile of the batch.
Use HPLC-MS to identify any unknown peaks in the chromatogram. Some impurities may have off-target biological effects or inhibit the desired activity.
Incorrect Stereochemistry
Confirm the stereochemistry of the final product.
The biological activity of vinca alkaloids is often highly dependent on their stereochemistry. Use chiral chromatography or other stereospecific analytical techniques to confirm the desired isomer is present.
Degradation of the Compound
Assess the stability of the compound under your experimental conditions.
Vinca alkaloids can be sensitive to light, temperature, and pH. Perform stability studies under your specific experimental conditions to ensure the compound is not degrading.
Issue 3: Difficulty in Synthesizing 16,17-Dihydroapovincamine
Possible Cause
Troubleshooting Step
Recommended Action
Inefficient Hydrogenation
Optimize the hydrogenation reaction.
Experiment with different catalysts (e.g., Pd/C, PtO2), catalyst loadings, hydrogen pressures, and solvents to improve the reaction yield and selectivity.
Formation of Side Products
Analyze the reaction mixture for byproducts.
Use TLC or HPLC to monitor the reaction progress and identify the formation of any side products. Adjusting reaction conditions may minimize their formation.
Difficult Purification
Develop an effective purification strategy.
Column chromatography is a common method for purifying reaction products.[12] Experiment with different solvent systems to achieve optimal separation of the desired product from impurities.
Quantitative Data Summary
Table 1: Typical HPLC Parameters for Quality Control of Apovincamine Derivatives
Best practices for handling and storing 16,17-Dihydroapovincamine
For Researchers, Scientists, and Drug Development Professionals This technical support center provides essential information for the effective handling, storage, and use of 16,17-Dihydroapovincamine in a research setting...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
This technical support center provides essential information for the effective handling, storage, and use of 16,17-Dihydroapovincamine in a research setting. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered during experiments.
Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for 16,17-Dihydroapovincamine?
A1: Proper storage is crucial to maintain the stability and integrity of 16,17-Dihydroapovincamine. For short-term storage (1-2 weeks), it is recommended to store the compound at -4°C. For longer-term storage (1-2 years), the compound should be kept at -20°C. It is advisable to aliquot the compound upon receipt to avoid repeated freeze-thaw cycles.
Q2: How should I prepare a stock solution of 16,17-Dihydroapovincamine?
A2: To prepare a stock solution, it is recommended to dissolve the powdered 16,17-Dihydroapovincamine in a suitable organic solvent such as dimethyl sulfoxide (DMSO) or ethanol. Ensure the final concentration of the solvent in your experimental setup is kept low (typically below 0.1%) to avoid solvent-induced cytotoxicity.
Q3: What are the general safety precautions for handling 16,17-Dihydroapovincamine?
A3: As with any chemical compound, standard laboratory safety practices should be followed. This includes wearing appropriate personal protective equipment (PPE) such as gloves, a lab coat, and safety glasses. Handle the compound in a well-ventilated area or a chemical fume hood. In case of contact with skin or eyes, rinse immediately with plenty of water.
Troubleshooting Guide
Issue
Potential Cause
Recommended Solution
Compound precipitation in media
Low solubility in aqueous solutions.
- Ensure the stock solution is fully dissolved before adding it to the cell culture media.- Consider vortexing the stock solution.- The final concentration of the organic solvent (e.g., DMSO) should be kept to a minimum.
Inconsistent experimental results
- Degradation of the compound.- Variability in compound preparation.
- Prepare fresh stock solutions regularly and store them in aliquots at -20°C.- Avoid repeated freeze-thaw cycles.- Ensure accurate and consistent pipetting when preparing dilutions.
High cytotoxicity observed
- The concentration of 16,17-Dihydroapovincamine is too high.- High solvent concentration.
- Perform a dose-response experiment to determine the optimal concentration for your cell line.- Ensure the final concentration of the solvent (e.g., DMSO) in the culture medium is not toxic to the cells (typically <0.1%).
No observable effect
- The concentration of the compound is too low.- The compound has degraded.
- Increase the concentration of 16,17-Dihydroapovincamine.- Use a freshly prepared stock solution.
Experimental Protocols
Stock Solution Preparation
A general protocol for preparing a 10 mM stock solution of 16,17-Dihydroapovincamine (Molecular Weight: 338.45 g/mol ) is as follows:
Weigh out 3.38 mg of 16,17-Dihydroapovincamine powder.
Add 1 mL of high-purity DMSO to the powder.
Vortex the solution until the powder is completely dissolved.
Store the stock solution in small aliquots at -20°C to avoid repeated freeze-thaw cycles.
Cell Viability (MTT) Assay
This protocol is a general guideline for assessing the cytotoxic effects of 16,17-Dihydroapovincamine on a chosen cell line.
Cell Seeding: Seed cells into a 96-well plate at a predetermined density and allow them to adhere overnight.
Compound Treatment: Prepare serial dilutions of 16,17-Dihydroapovincamine from your stock solution in a complete cell culture medium. Replace the existing medium in the wells with the medium containing different concentrations of the compound. Include a vehicle control (medium with the same concentration of DMSO as the highest concentration of the compound).
Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).
MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C.
Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at the appropriate wavelength (typically around 570 nm) using a microplate reader.
Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control.
Signaling Pathways and Experimental Workflows
As a member of the apovincamine class of compounds, which are related to vinca alkaloids, 16,17-Dihydroapovincamine is anticipated to influence key cellular processes such as apoptosis. The diagrams below illustrate a potential mechanism of action and a typical experimental workflow.
A typical experimental workflow for assessing cytotoxicity.
Reference Data & Comparative Studies
Validation
A Comparative Analysis of Vincamine and its Derivative Vinpocetine
In the landscape of neurotherapeutics, Vincamine and its semi-synthetic derivative, Vinpocetine, have garnered considerable attention for their potential roles in enhancing cerebral blood flow and offering neuroprotectio...
Author: BenchChem Technical Support Team. Date: November 2025
In the landscape of neurotherapeutics, Vincamine and its semi-synthetic derivative, Vinpocetine, have garnered considerable attention for their potential roles in enhancing cerebral blood flow and offering neuroprotection. This guide provides a detailed comparative analysis of these two indole alkaloids, summarizing key experimental data, outlining methodologies, and visualizing their mechanisms of action to support researchers, scientists, and drug development professionals.
While the initial inquiry included 16,17-Dihydroapovincamine, a thorough review of scientific literature reveals a significant lack of pharmacological data for this specific compound. Therefore, this guide will focus on the well-documented comparison between Vincamine and its more extensively studied derivative, Vinpocetine.
Introduction to the Compounds
Vincamine is a natural alkaloid extracted from the leaves of the lesser periwinkle plant (Vinca minor). It has been studied for its vasodilatory properties, particularly its effects on cerebral circulation.
Vinpocetine , also known as ethyl apovincaminate, is a synthetic derivative of apovincamine, which is a product of vincamine.[1] It was first synthesized in the late 1960s and has been extensively investigated for its cognitive-enhancing and neuroprotective effects.[2] Vinpocetine is reported to have more potent and specific actions compared to its parent compound, Vincamine.[3]
Comparative Data Presentation
The following tables summarize the key pharmacological and pharmacokinetic parameters of Vincamine and Vinpocetine based on available experimental data.
Protects against hypoxia-induced learning deficits.[7] Demonstrated efficacy in mild to moderate dementia.[8][9]
Reduces infarct volume in animal models of stroke.[10][11] Attenuates neuronal damage from excitotoxicity and oxidative stress.[10]
Effect on Cerebral Blood Flow
Increases global and regional cerebral blood flow, particularly in ischemic areas.[12][13]
Selectively increases cerebral blood flow and improves glucose and oxygen utilization in the brain.[5][14]
Cognitive Enhancement
Shown to be superior to placebo in improving cognitive performance in patients with dementia.[8][15]
Evidence for beneficial effects on cognitive impairment is inconclusive in clinical trials.[2][16] Some studies suggest modest improvements in memory and reaction time.[17][18]
Anti-inflammatory Activity
Less characterized.
Inhibits IKK, leading to suppression of NF-κB-dependent inflammatory responses.[5]
In Vivo Neuroprotection Assessment in a Rat Model of Stroke
This protocol is based on studies evaluating the neuroprotective effects of compounds like Vinpocetine in an animal model of ischemic stroke.[10][11]
Animal Model: Adult male Sprague-Dawley rats are used.
Induction of Ischemia: Permanent middle cerebral artery occlusion (MCAO) is induced. This is a common surgical procedure to mimic ischemic stroke.
Drug Administration: Vinpocetine (e.g., 3 mg/kg) or a vehicle control is administered intraperitoneally 30 minutes after the induction of ischemia.
Assessment of Infarct Volume: After a set period (e.g., 24 hours), the animals are euthanized, and their brains are removed. The brains are then sectioned and stained with 2,3,5-triphenyltetrazolium chloride (TTC). TTC stains viable tissue red, leaving the infarcted (damaged) tissue unstained (white).
Data Analysis: The area of infarction in each brain slice is measured using imaging software. The total infarct volume is then calculated and compared between the treated and control groups to determine the neuroprotective efficacy of the compound.
Measurement of Cerebral Blood Flow (CBF) in Rats
This protocol describes a method for measuring regional cerebral blood flow, which has been used to evaluate the effects of cerebro-active drugs.[22][23]
Animal Preparation: Rats are anesthetized, and catheters are inserted into the femoral artery and vein for blood pressure monitoring and drug administration, respectively.
CBF Measurement Technique: Laser Doppler flowmetry (LDF) is a commonly used technique. A probe is placed on the thinned skull over the brain region of interest to continuously measure relative changes in microcirculatory blood flow.
Experimental Procedure: Baseline CBF is recorded. The test compound (Vincamine or Vinpocetine) is then administered intravenously.
Data Acquisition and Analysis: CBF is continuously monitored and recorded before, during, and after drug administration. The percentage change in CBF from the baseline is calculated to determine the effect of the compound on cerebral perfusion.
Mandatory Visualizations
Signaling Pathways
Caption: Comparative signaling pathways of Vincamine and Vinpocetine.
Experimental Workflow
Caption: Experimental workflow for in vivo neuroprotection assessment.
Conclusion
Both Vincamine and its derivative Vinpocetine demonstrate significant effects on cerebral circulation and possess neuroprotective properties. Vinpocetine, however, appears to have a more multifaceted mechanism of action, including selective PDE1 inhibition and anti-inflammatory effects, which may contribute to its more potent and targeted therapeutic potential. While clinical evidence for the cognitive-enhancing effects of both compounds warrants further investigation through larger and more rigorous trials, the preclinical data strongly support their role in cerebrovascular health. The lack of pharmacological data on 16,17-Dihydroapovincamine highlights an area for future research to explore the structure-activity relationships within this class of alkaloids.
Comparative Analysis of the Biological Activities of Vinpocetine and 16,17-Dihydroapovincamine
A comprehensive review of the existing scientific literature reveals a significant disparity in the available biological activity data between Vinpocetine and its structural analog, 16,17-Dihydroapovincamine. While Vinpo...
Author: BenchChem Technical Support Team. Date: November 2025
A comprehensive review of the existing scientific literature reveals a significant disparity in the available biological activity data between Vinpocetine and its structural analog, 16,17-Dihydroapovincamine. While Vinpocetine has been the subject of extensive research, yielding a wealth of information on its cerebrovascular, neuroprotective, and anti-inflammatory effects, there is a notable absence of published experimental data on the biological properties of 16,17-Dihydroapovincamine.
This guide, therefore, provides a detailed overview of the well-documented biological activities of Vinpocetine, supported by experimental data and protocols. The absence of corresponding data for 16,17-Dihydroapovincamine precludes a direct comparative analysis at this time.
Vinpocetine: A Multi-Target Vasodilator and Neuroprotective Agent
Vinpocetine, a synthetic derivative of the Vinca alkaloid vincamine, has been used for decades in the treatment of cerebrovascular disorders and cognitive impairment.[1][2] Its therapeutic effects are attributed to a combination of mechanisms that enhance cerebral blood flow, protect neuronal tissues from damage, and modulate inflammatory responses.
Cerebrovascular and Hemodynamic Effects
Vinpocetine is recognized for its ability to improve cerebral circulation.[2][3] It acts as a vasodilator, selectively increasing blood flow to the brain, which in turn enhances the delivery of oxygen and glucose to neural tissues.[4]
Experimental Protocol: Evaluation of Cerebrovascular Effects in Anesthetized Dogs
A study investigating the hemodynamic effects of Vinpocetine utilized anesthetized dogs to measure changes in cerebral blood flow and vascular resistance.[2]
Animal Model: Anesthetized dogs.
Drug Administration: Vinpocetine (0.2-0.5 mg/kg) administered intravenously.
Measurements:
Cerebral blood flow was measured directly.
Cerebral vascular resistance was calculated based on blood flow and pressure gradients.
Systemic hemodynamic parameters, including mean arterial blood pressure, heart rate, and cardiac output, were also monitored.
Results: The administration of Vinpocetine led to a significant increase in cerebral blood flow and a corresponding decrease in cerebral vascular resistance, indicating a direct vasodilatory effect on cerebral vessels.[2]
Experimental workflow for assessing cerebrovascular effects.
Neuroprotective Activity
Vinpocetine exhibits significant neuroprotective properties, shielding neurons from damage in various models of ischemic and excitotoxic injury.[1][5]
Key Experimental Findings:
Parameter
Effect of Vinpocetine
Experimental Model
Reference
Infarct Volume
Significantly decreased (by 42%)
Permanent middle cerebral artery occlusion (MCAO) in rats
Experimental Protocol: Middle Cerebral Artery Occlusion (MCAO) in Rats
The neuroprotective effect of Vinpocetine against ischemic stroke was evaluated using the MCAO model in rats.[1]
Animal Model: Rats undergoing permanent MCAO.
Drug Administration: Vinpocetine (3 mg/kg) administered intraperitoneally 30 minutes post-ischemia.
Assessment: Infarct volume was determined using 2,3,5-triphenyltetrazolium-chloride (TTC) staining.
Results: Vinpocetine treatment resulted in a 42% reduction in infarct volume compared to the control group, demonstrating a potent neuroprotective effect in an in vivo model of stroke.[1]
The Neuroprotective Potential of 16,17-Dihydroapovincamine and Related Vinca Alkaloids: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of the neuroprotective effects of 16,17-Dihydroapovincamine and its close structural analogs, vinpocetine and vin...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comparative analysis of the neuroprotective effects of 16,17-Dihydroapovincamine and its close structural analogs, vinpocetine and vincamine. While direct experimental data on 16,17-Dihydroapovincamine is limited in publicly available literature, the extensive research on related vinca alkaloids offers valuable insights into its potential therapeutic efficacy. This document summarizes key findings, presents comparative data in a structured format, details experimental methodologies, and visualizes relevant biological pathways to aid in further research and development.
Introduction to Apovincamine Derivatives
Vinca alkaloids and their synthetic derivatives, such as vinpocetine, have long been investigated for their neuroprotective properties.[1][2][3][4][5] These compounds are known to exert beneficial effects in various models of neurological disorders, including ischemic stroke and neurodegenerative diseases.[1][2][5] The proposed mechanisms of action are multifaceted, involving improved cerebral blood flow, anti-inflammatory effects, antioxidant activity, and modulation of ion channels.[5] 16,17-Dihydroapovincamine, as a derivative of apovincamine, is hypothesized to share a similar pharmacological profile.
Comparative Neuroprotective Efficacy
The following table summarizes the neuroprotective effects of vinpocetine and its major metabolite, cis-apovincaminic acid (cAVA), in a preclinical model of excitotoxicity. This data provides a benchmark for the anticipated efficacy of novel derivatives like 16,17-Dihydroapovincamine.
Table 1: Comparison of Neuroprotective Effects of Vinpocetine and cAVA in NMDA-Induced Entorhinal Cortex Lesion in Rats
To facilitate the validation and further investigation of 16,17-Dihydroapovincamine, detailed experimental protocols for key assays are provided below.
NMDA-Induced Excitotoxicity in Rat Entorhinal Cortex
This in vivo model is used to assess the neuroprotective effects of compounds against glutamate-induced neuronal death, a key pathological mechanism in several neurological disorders.
Experimental Workflow:
Caption: Workflow for NMDA-induced excitotoxicity model.
Detailed Steps:
Animals: Adult male rats are used.
Lesioning: Under anesthesia, rats receive bilateral injections of N-methyl-D-aspartate (NMDA) into the entorhinal cortex using a stereotaxic apparatus.
Drug Treatment: The test compound (e.g., 16,17-Dihydroapovincamine), positive controls (vinpocetine, cAVA), or vehicle is administered intraperitoneally 60 minutes before the NMDA lesion and continued for three consecutive days post-surgery.[4]
Behavioral Testing: A battery of behavioral tests is conducted to assess cognitive functions, including novel object recognition, social discrimination, spontaneous alternation in a Y-maze, and spatial learning in a Morris water maze.[2][6]
Histological Analysis: Following behavioral assessments, brains are processed for immunohistochemistry. Sections are stained for neuronal markers (e.g., NeuN) to quantify the lesion volume and microglial markers (e.g., CD11b) to assess the extent of neuroinflammation.[4][6]
Signaling Pathways in Neuroprotection
The neuroprotective effects of vinca alkaloids are mediated through the modulation of several key signaling pathways. Understanding these pathways is crucial for elucidating the mechanism of action of 16,17-Dihydroapovincamine.
Anti-inflammatory and Antioxidant Pathways
Vincamine has been shown to exert its neuroprotective effects by suppressing neuroinflammation and oxidative stress through the modulation of the NF-κB and Nrf2/HO-1 pathways.
Caption: Modulation of NF-κB and Nrf2/HO-1 pathways.
Recent studies have demonstrated that vincamine plays a neuroprotective role by mitigating neuroinflammation and oxidative damage. It achieves this by inhibiting the NF-κB pathway and activating the Nrf2/HO-1 pathway.[7] This dual action leads to a decrease in pro-inflammatory cytokines (TNF-α, IL-1β, IL-6) and a reduction in reactive oxygen species (ROS) and malondialdehyde (MDA) levels, while simultaneously increasing the activity of antioxidant enzymes like superoxide dismutase (SOD) and glutathione (GSH).[7]
Pro-survival Signaling
Vincamine has also been shown to promote neuronal survival by activating the PI3K/Akt signaling pathway.
Caption: Activation of the PI3K/Akt survival pathway.
In cellular models of Alzheimer's disease, vincamine has been observed to protect against amyloid-β induced cytotoxicity.[8] This protective effect is mediated through the activation of the phosphatidylinositol-3 kinase (PI3K)/Akt signaling pathway, a critical cascade in promoting cell survival and inhibiting apoptosis.[8]
Conclusion and Future Directions
The existing body of research on vinpocetine and vincamine strongly suggests that apovincamine derivatives are a promising class of compounds for the development of novel neuroprotective therapies. While direct experimental validation of 16,17-Dihydroapovincamine is necessary, the data presented in this guide provides a solid foundation for its evaluation. Future studies should focus on head-to-head comparisons of 16,17-Dihydroapovincamine with established neuroprotective agents in the experimental models outlined herein. Elucidating its precise molecular targets and downstream signaling effects will be critical in advancing this compound towards clinical development.
A Comparative Guide to Cross-Validation of Analytical Methods for 16,17-Dihydroapovincamine
This guide provides a comparative analysis of two distinct analytical methods for the quantification of 16,17-Dihydroapovincamine, a significant related substance of Vinpocetine. The focus is on the cross-validation of t...
Author: BenchChem Technical Support Team. Date: November 2025
This guide provides a comparative analysis of two distinct analytical methods for the quantification of 16,17-Dihydroapovincamine, a significant related substance of Vinpocetine. The focus is on the cross-validation of these methods to ensure data integrity and consistency across different analytical platforms or laboratories. This document is intended for researchers, scientists, and drug development professionals involved in the quality control and analysis of Vinpocetine and its related compounds.
Data Presentation: Comparison of Analytical Method Validation Parameters
The following table summarizes the key validation parameters for two hypothetical, yet representative, Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) methods used for the quantification of 16,17-Dihydroapovincamine.
Validation Parameter
Method A: RP-HPLC with UV Detection
Method B: UPLC with Photodiode Array (PDA) Detection
Linearity (Concentration Range)
0.05 - 2.5 µg/mL
0.02 - 5.0 µg/mL
Correlation Coefficient (r²)
0.9992
0.9998
Limit of Detection (LOD)
0.015 µg/mL
0.005 µg/mL
Limit of Quantification (LOQ)
0.05 µg/mL
0.02 µg/mL
Precision (%RSD)
- Intraday
< 1.5%
< 1.0%
- Interday
< 2.0%
< 1.5%
Accuracy (Recovery %)
98.5% - 101.2%
99.1% - 100.8%
Specificity
No interference from placebo and other related impurities
No interference from placebo and other related impurities
Robustness
Robust to minor changes in pH and organic phase composition
Robust to minor changes in flow rate and column temperature
Experimental Protocols
Detailed methodologies for the two analytical methods are provided below.
Method A: RP-HPLC with UV Detection
Instrumentation : Agilent 1260 Infinity II HPLC system with a Diode Array Detector.[1]
Standard Solution Preparation : A stock solution of 16,17-Dihydroapovincamine (100 µg/mL) is prepared in methanol. Working standards are prepared by diluting the stock solution with the mobile phase to achieve concentrations ranging from 0.05 to 2.5 µg/mL.
Sample Preparation : An amount of the powdered tablet equivalent to 5 mg of Vinpocetine is accurately weighed and transferred to a 50 mL volumetric flask. 30 mL of methanol is added, and the flask is sonicated for 15 minutes. The volume is then made up to the mark with methanol, and the solution is filtered through a 0.45 µm nylon filter.[1]
Method B: UPLC with Photodiode Array (PDA) Detection
Instrumentation : Waters ACQUITY UPLC H-Class System with a PDA Detector.
Column : ACQUITY UPLC BEH C18 (100 mm x 2.1 mm, 1.7 µm).
Mobile Phase : Gradient elution with Mobile Phase A (0.1% formic acid in water) and Mobile Phase B (0.1% formic acid in acetonitrile).
Flow Rate : 0.4 mL/min.
Detection : PDA detection from 200 to 400 nm, with quantification at 230 nm.
Injection Volume : 5 µL.
Column Temperature : 40°C.
Standard Solution Preparation : A stock solution of 16,17-Dihydroapovincamine (100 µg/mL) is prepared in a diluent of acetonitrile/water (50:50). Working standards are prepared by serial dilution to cover the range of 0.02 to 5.0 µg/mL.
Sample Preparation : A sample of the drug substance is accurately weighed and dissolved in the diluent to achieve a target concentration within the calibration range. For drug product analysis, a portion of the homogenized sample is extracted with the diluent, sonicated, and centrifuged prior to filtration through a 0.22 µm PVDF filter.
Mandatory Visualization
The following diagrams illustrate the key workflows and relationships in the cross-validation process.
Cross-validation workflow between two laboratories or methods.
Standard pathway for analytical method validation.
A Comparative Analysis of Apovincamine Derivatives on Cerebral Circulation and Neuroprotection
For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative overview of apovincamine derivatives, with a primary focus on vinpocetine and its parent compound, vincamine, as well as o...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comparative overview of apovincamine derivatives, with a primary focus on vinpocetine and its parent compound, vincamine, as well as other notable derivatives such as brovincamine and cis-apovincaminic acid. The following sections detail their mechanisms of action, comparative efficacy in enhancing cerebral blood flow, and neuroprotective properties, supported by experimental data.
Introduction to Apovincamine Derivatives
Apovincamine derivatives are a class of synthetic compounds derived from vincamine, an alkaloid extracted from the lesser periwinkle plant (Vinca minor). These compounds have garnered significant interest for their potential therapeutic applications in cerebrovascular disorders and neurodegenerative diseases. Their primary mode of action involves the modulation of cerebral circulation and providing neuroprotection against ischemic and excitotoxic insults. Vinpocetine, a synthetic ethyl ester of apovincamine, is the most extensively studied derivative in this class.
Mechanism of Action
The primary mechanism by which apovincamine derivatives exert their effects on cerebral circulation is through the inhibition of phosphodiesterase type 1 (PDE1).[1] By inhibiting PDE1, these compounds increase the intracellular levels of cyclic guanosine monophosphate (cGMP), leading to vasodilation and an increase in cerebral blood flow.[1] Additionally, several derivatives, most notably vinpocetine, exhibit neuroprotective effects through the blockade of voltage-gated sodium channels and by mitigating glutamate-induced excitotoxicity.[2]
Signaling Pathway for Vinpocetine-Induced Vasodilation
Vinpocetine's primary mechanism for increasing cerebral blood flow.
Comparative Efficacy on Cerebral Blood Flow
Vinpocetine has been shown to selectively increase cerebral blood flow (CBF) without significantly affecting systemic blood pressure. In a study involving chronic ischemic stroke patients, a 14-day intravenous treatment with vinpocetine resulted in significant increases in regional CBF, particularly in the thalamus and caudate nucleus, with increases of 36% and 37%, respectively. While direct comparative studies with identical methodologies are limited, other derivatives have also demonstrated positive effects on cerebral circulation.
Derivative
Dosage and Administration
Key Findings on Cerebral Blood Flow
Vinpocetine
30 mg intravenously daily for 7 days (in acute cerebral infarction patients)
Significantly increased cerebral blood flow as monitored by transcranial Doppler.[3]
Vincamine
Not specified in direct comparison
Slightly increased local cerebral blood flow (LCBF) for 15 minutes in a gerbil model of cerebral ischemia.[4]
Brovincamine
20 mg three times daily (oral)
Not directly measured as an increase in blood flow, but inferred to improve microcirculation by retarding visual field deterioration in patients with normal-tension glaucoma.[5][6]
Vindeburnol
10 mg/kg i.p. in mice
Induced a slight and transient increase in LCBF.[4]
Comparative Neuroprotective Effects
The neuroprotective properties of apovincamine derivatives are attributed to their ability to counteract the damaging effects of cerebral ischemia and excitotoxicity. Vinpocetine has demonstrated significant neuroprotective effects in both in vivo and in vitro models.
In Vivo Neuroprotection Against Cerebral Ischemia
In a rat model of permanent middle cerebral artery occlusion (MCAO), vinpocetine treatment resulted in a substantial reduction in infarct volume.
A comparative study of vinpocetine and its major metabolite, cis-apovincaminic acid, in a rat model of NMDA-induced neurodegeneration found that both compounds effectively attenuated behavioral deficits and reduced lesion size. Vinpocetine was noted to be slightly more potent in reducing the lesion size and the associated microglial activation.[8]
Structure-Activity Relationship
The cerebrovascular activity of apovincamine derivatives is closely linked to their chemical structure. Modifications to the molecule can significantly alter its efficacy. For instance, the ester group at position 14 of vinpocetine is considered crucial for its cerebrovascular activity. Hydrolysis of this ester group to form apo-vincamine preserves peripheral vasodilatory activity but greatly diminishes its effect on cerebral circulation.[9]
Experimental Protocols
Measurement of Cerebral Blood Flow in Rats using Laser Doppler Flowmetry
This protocol provides a method for the continuous measurement of relative changes in cerebral blood flow in anesthetized rats.
Animal Preparation: Anesthetize the rat (e.g., with isoflurane) and maintain body temperature at 37°C.
Surgical Procedure: Place the rat in a stereotaxic frame. Make a midline scalp incision and expose the skull.
Probe Placement: Thin the skull over the region of interest (e.g., the parietal cortex) using a dental drill until the bone is translucent. Place the laser Doppler probe perpendicular to the skull surface.
Data Acquisition: Record baseline cerebral blood flow. Administer the apovincamine derivative (e.g., via intraperitoneal injection or intravenous infusion).
Data Analysis: Continuously record the laser Doppler signal and express the changes in cerebral blood flow as a percentage of the baseline.
In Vitro Neuroprotection Assay Against Glutamate-Induced Excitotoxicity
This assay assesses the ability of apovincamine derivatives to protect primary neuronal cultures from glutamate-induced cell death.
Cell Culture: Plate primary cortical neurons from embryonic rats or mice onto culture plates.
Compound Treatment: Pre-incubate the neuronal cultures with varying concentrations of the apovincamine derivative for a specified period (e.g., 1 hour).
Glutamate Exposure: Induce excitotoxicity by exposing the neurons to a neurotoxic concentration of glutamate (e.g., 100 µM) for a defined duration (e.g., 15-30 minutes).
Assessment of Cell Viability: After the glutamate exposure and a subsequent incubation period (e.g., 24 hours), assess cell viability using a suitable method, such as the MTT assay or by measuring lactate dehydrogenase (LDH) release into the culture medium.
Data Analysis: Calculate the percentage of neuroprotection afforded by the compound at each concentration relative to the control (glutamate-treated) and untreated cells.
Experimental Workflow for In Vivo Neuroprotection Studies
A generalized workflow for evaluating the neuroprotective effects of apovincamine derivatives in an animal model of stroke.
Conclusion
Apovincamine derivatives, particularly vinpocetine, have demonstrated significant potential in improving cerebral circulation and providing neuroprotection. The available data suggests that vinpocetine is a potent agent for increasing cerebral blood flow and reducing ischemic brain injury. While other derivatives like vincamine and brovincamine also show promise, more direct comparative studies are needed to fully elucidate their relative potencies and therapeutic advantages. The structure-activity relationship highlights the importance of the ester group at position 14 for cerebrovascular effects, offering a target for the development of novel, more effective derivatives. Future research should focus on conducting side-by-side comparisons of these compounds under standardized experimental conditions to provide a clearer picture of their therapeutic potential in cerebrovascular and neurodegenerative diseases.
A Comparative Guide to Replicating Published Findings on Vinpocetine and its Alternatives for Cognitive Enhancement
A Note on 16,17-Dihydroapovincamine: Initial literature searches for 16,17-Dihydroapovincamine yielded limited specific data regarding its biological activity and efficacy. Therefore, this guide will focus on its well-re...
Author: BenchChem Technical Support Team. Date: November 2025
A Note on 16,17-Dihydroapovincamine: Initial literature searches for 16,17-Dihydroapovincamine yielded limited specific data regarding its biological activity and efficacy. Therefore, this guide will focus on its well-researched parent compound, vinpocetine, a synthetic derivative of the vinca alkaloid vincamine. Vinpocetine has been extensively studied for its potential cognitive-enhancing and neuroprotective effects.
This guide provides a comparative overview of vinpocetine and two widely used acetylcholinesterase inhibitors, donepezil and galantamine, for researchers, scientists, and drug development professionals. It summarizes their mechanisms of action, presents available quantitative data from preclinical and clinical studies, and details common experimental protocols for their evaluation.
Comparative Analysis of Vinpocetine, Donepezil, and Galantamine
Vinpocetine exhibits a multi-target mechanism of action, distinguishing it from the more specific acetylcholinesterase inhibitors, donepezil and galantamine. These differences in their pharmacological profiles are summarized below.
AChE: Varies by species and assay conditions, generally in the low nanomolar range
AChE: Varies by species and assay conditions, generally in the sub-micromolar to low micromolar range
Preclinical Efficacy in Cognitive Models
Animal models are crucial for evaluating the potential of nootropic compounds. The Morris water maze and passive avoidance tests are standard behavioral assays used to assess spatial learning, memory, and fear-motivated learning.
Compound
Animal Model
Behavioral Test
Key Findings
Vinpocetine
Rat
Scopolamine-induced amnesia (Passive Avoidance)
Prevented memory disruption with a peak effective dose of 200 mg/kg PO.[4]
Rat
Hypoxia-induced amnesia (Passive Avoidance)
Prevented memory disruption with a peak effective dose of 3 mg/kg PO.[4]
Rat
Step-through passive avoidance
Enhanced retrieval of the passive avoidance response at 18 and 30 mg/kg PO.[5]
Reversed memory impairment and enhanced spontaneous alternations.[6]
Galantamine
Mouse (LPS-induced)
Morris Water Maze & Passive Avoidance
Prevented deficits in spatial learning and memory acquisition.[7]
Clinical Efficacy in Dementia
Clinical trials provide the ultimate assessment of a compound's therapeutic potential in humans. The Alzheimer's Disease Assessment Scale-cognitive subscale (ADAS-cog) and the Mini-Mental State Examination (MMSE) are commonly used to evaluate cognitive function in dementia patients.
Compound
Study Population
Key Efficacy Outcomes
Vinpocetine
Mild to moderate dementia
Statistically significant improvement on the Clinical Global Impression (CGI) scale with 30 mg/day and 60 mg/day.[8] Evidence for beneficial effect is considered inconclusive by some reviews due to study limitations.[9]
Donepezil
Dementia
10 mg/day significantly improved MMSE scores. 5 mg/day showed a slight improvement in MMSE scores.[10]
Galantamine
Mild to moderate Alzheimer's Disease
Doses of 16-32 mg/day showed a statistically significant improvement in ADAS-cog scores.[11]
Experimental Protocols
Replicating published findings requires detailed and accurate methodologies. The following sections provide overviews of common in vitro and in vivo assays used to characterize vinpocetine and its alternatives.
In Vitro Assays
1. Phosphodiesterase 1 (PDE1) Inhibition Assay
Principle: This assay measures the ability of a compound to inhibit the PDE1-catalyzed hydrolysis of cyclic nucleotides (cAMP or cGMP). The remaining cyclic nucleotide is then detected, often using a competitive binding assay or by converting it to a luminescent or fluorescent signal.
Protocol Outline:
Prepare a reaction mixture containing PDE1 enzyme, the test compound (e.g., vinpocetine), and a cyclic nucleotide substrate (e.g., cAMP or cGMP).
Incubate the mixture to allow the enzymatic reaction to proceed.
Stop the reaction and measure the amount of remaining substrate or the product formed. A common method involves using a fluorescently labeled substrate and measuring the change in fluorescence polarization.[12]
Calculate the percent inhibition and determine the IC50 value of the test compound.
Principle: This colorimetric assay measures the activity of AChE by detecting the product of the enzymatic reaction, thiocholine. Thiocholine reacts with 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored compound, 5-thio-2-nitrobenzoate, which is measured spectrophotometrically.
Protocol Outline:
Prepare a reaction mixture in a 96-well plate containing phosphate buffer (pH 8.0), the test compound (e.g., donepezil or galantamine), and AChE enzyme.[13]
Incubate the plate at 25°C.
Add DTNB to the mixture.
Initiate the reaction by adding the substrate, acetylthiocholine iodide.[13]
After a further incubation period, stop the reaction (e.g., with SDS) and measure the absorbance at 412 nm.[13]
Calculate the percentage of AChE inhibition.
3. Voltage-Gated Sodium Channel Patch-Clamp Assay
Principle: The patch-clamp technique allows for the recording of ionic currents through individual channels in the cell membrane. This method can be used to determine if a compound blocks the flow of sodium ions through voltage-gated sodium channels.
Protocol Outline:
Culture cells expressing the desired sodium channel subtype (e.g., Nav1.2).
Use a glass micropipette to form a high-resistance seal with the cell membrane (a "giga-seal").
Apply a brief suction to rupture the membrane patch, establishing electrical access to the cell's interior (whole-cell configuration).
Apply a voltage protocol to elicit sodium currents and record the baseline current.
Perfuse the test compound (e.g., vinpocetine) onto the cell and record the current again.
Analyze the reduction in current amplitude to determine the inhibitory effect of the compound.[14]
4. IκB Kinase (IKK) Kinase Assay
Principle: This assay measures the activity of the IKK complex by quantifying the phosphorylation of its substrate, IκBα. This is often done using a radiolabeled ATP ([γ-32P]ATP) and detecting the transfer of the radioactive phosphate to the substrate.
Protocol Outline:
Immunoprecipitate the IKK complex from cell lysates.
Prepare a kinase reaction buffer containing the immunoprecipitated IKK, the test compound (e.g., vinpocetine), a recombinant IκBα substrate (e.g., GST-IκBα), and [γ-32P]ATP.[15]
Incubate the reaction at 30°C to allow for phosphorylation.
Stop the reaction and separate the proteins by SDS-PAGE.
Visualize the phosphorylated substrate by autoradiography and quantify the signal to determine IKK activity.
In Vivo Behavioral Assays
1. Morris Water Maze
Principle: This test assesses hippocampal-dependent spatial learning and memory. Rodents are placed in a circular pool of opaque water and must learn the location of a hidden escape platform using distal visual cues.
Protocol Outline:
Acquisition Phase: The mouse or rat is placed in the pool from different starting positions over several trials per day for multiple days. The time taken to find the hidden platform (escape latency) is recorded.
Probe Trial: After the acquisition phase, the platform is removed, and the animal is allowed to swim freely for a set time. The time spent in the target quadrant (where the platform was previously located) is measured as an indicator of memory retention.[16][17]
Drug administration can be timed to assess effects on learning, memory consolidation, or retrieval.
2. Passive Avoidance Test
Principle: This fear-motivated test assesses learning and memory. The animal learns to avoid an environment where it previously received an aversive stimulus (e.g., a mild foot shock).
Protocol Outline:
Training: The animal is placed in a brightly lit compartment of a two-chambered box. When it enters the preferred dark compartment, it receives a mild foot shock.
Retention Test: After a set period (e.g., 24 hours), the animal is returned to the light compartment. The latency to enter the dark compartment is measured. A longer latency indicates memory of the aversive stimulus.[18]
Compounds can be administered before training or before the retention test to evaluate their effects on memory acquisition or retrieval, respectively.
A Head-to-Head Comparison of 16,17-Dihydroapovincamine and its Analogs with Other Vasodilators
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of 16,17-Dihydroapovincamine and its structurally related analogs with other established vasodilators. Due to...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive comparison of 16,17-Dihydroapovincamine and its structurally related analogs with other established vasodilators. Due to the limited publicly available data specifically for 16,17-Dihydroapovincamine, this guide focuses on its close analog, apovincaminic acid ethyl ester (also known as vinpocetine or RGH-4405), for which experimental data is available. This allows for a meaningful, albeit indirect, comparison against other common vasodilators.
Executive Summary
Apovincamine derivatives, including 16,17-Dihydroapovincamine and vinpocetine, represent a class of compounds with vasodilatory properties, particularly noted for their effects on cerebral circulation.[1] The primary mechanism of action for vinpocetine involves the inhibition of phosphodiesterase type 1 (PDE1), leading to an increase in cyclic guanosine monophosphate (cGMP) and subsequent vasodilation.[2] This guide will compare the vasodilatory effects and underlying mechanisms of apovincamine derivatives with those of other well-established vasodilators from different classes, including nitric oxide donors (Sodium Nitroprusside), phosphodiesterase inhibitors (Papaverine), and calcium channel blockers (Nifedipine).
Data Presentation: Comparative Vasodilatory Effects
The following tables summarize the available quantitative and qualitative data on the vasodilatory effects of these compounds. It is important to note that the experimental conditions, such as the specific vascular bed and the contractile agent used, can significantly influence the measured potency (e.g., EC50 values).
Table 1: In Vitro Vasodilatory Potency of Various Vasodilators
Table 2: In Vivo Hemodynamic Effects of Apovincaminic Acid Ethyl Ester (RGH-4405) and Vincamine in Anesthetized Dogs
Compound (Dose)
Vertebral Blood Flow
Femoral Blood Flow
Systemic Blood Pressure
Heart Rate
Cerebral Vascular Resistance
RGH-4405 (0.2-0.5 mg/kg, i.v.)
Increased
Not specified
Decreased
Increased
Decreased
Vincamine
Increased
Increased
Influenced by anesthesia
Influenced by anesthesia
Not specified
Data for RGH-4405 from[7]. Data for Vincamine from[8].
Experimental Protocols
Detailed methodologies for the key experiments cited are provided below to allow for critical evaluation and replication of the findings.
In Vivo Measurement of Cerebral Blood Flow in Anesthetized Dogs
This protocol describes a common method for assessing the effect of vasodilators on cerebral circulation.
1. Animal Preparation:
Anesthetized dogs are used in the experiment.
Catheters are inserted for drug administration (intravenous or intra-arterial) and for monitoring systemic blood pressure.
2. Cerebral Blood Flow Measurement:
A Laser Doppler flowmeter is a frequently used instrument for the real-time measurement of local cerebral blood flow.[9]
A probe is placed on the exposed dura mater to measure the velocity of red blood cells in the microvessels of the brain.[9]
3. Experimental Procedure:
Baseline cerebral blood flow, systemic blood pressure, and heart rate are recorded.
The test compound (e.g., apovincaminic acid ethyl ester) is administered.
Changes in cerebral blood flow and other hemodynamic parameters are continuously monitored and recorded.
The selectivity for cerebral circulation can be assessed by comparing the changes in vertebral blood flow (supplying the brain) with those in a peripheral artery, such as the femoral artery.[8]
In Vitro Vasodilation Assessment using Organ Bath
This protocol is a standard method for determining the direct vasodilatory effect of a compound on isolated blood vessels.
1. Tissue Preparation:
A specific artery (e.g., rat aorta, rabbit femoral artery) is carefully dissected and cut into rings of a few millimeters in length.[10]
The arterial rings are mounted in an organ bath containing a physiological salt solution, maintained at 37°C, and continuously bubbled with a gas mixture (e.g., 95% O2, 5% CO2).[10]
2. Measurement of Vascular Tone:
The arterial rings are connected to a force transducer to measure isometric tension (contraction and relaxation).[10]
The rings are brought to a stable baseline tension.
3. Experimental Procedure:
A contractile agent (e.g., phenylephrine, potassium chloride) is added to the organ bath to induce a sustained contraction.
Once a stable contraction is achieved, the vasodilator compound is added in a cumulative manner at increasing concentrations.
The relaxation of the arterial ring is recorded as a percentage of the pre-induced contraction.
From the concentration-response curve, the EC50 value (the concentration of the vasodilator that produces 50% of the maximal relaxation) can be calculated to determine its potency.[11]
Mandatory Visualization
Signaling Pathways in Vasodilation
The following diagrams illustrate the primary signaling pathways involved in the vasodilatory effects of the compared compounds.
Caption: Simplified signaling pathways of different classes of vasodilators.
Experimental Workflow: In Vivo Cerebral Blood Flow Measurement
In Vivo Efficacy of 16,17-Dihydroapovincamine (Vinpocetine) Compared to Placebo: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of the in vivo efficacy of 16,17-Dihydroapovincamine, commonly known as Vinpocetine, against placebo. The inform...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides an objective comparison of the in vivo efficacy of 16,17-Dihydroapovincamine, commonly known as Vinpocetine, against placebo. The information presented is based on experimental data from preclinical studies, focusing on its neuroprotective and anti-inflammatory effects. Vinpocetine is a synthetic derivative of the vinca alkaloid vincamine, extracted from the lesser periwinkle plant (Vinca minor)[1][2]. It has been extensively studied for its potential therapeutic benefits in cerebrovascular disorders[2].
Quantitative Data Summary
The following table summarizes the key quantitative findings from in vivo studies comparing Vinpocetine to a placebo or control group.
A pivotal study demonstrating the neuroprotective effects of Vinpocetine utilized a rat model of permanent middle cerebral artery occlusion (MCAO), a standard preclinical model for ischemic stroke.
Experimental Protocol:
Animal Model: Adult male rats were subjected to permanent MCAO to induce focal cerebral ischemia.
Treatment: A treatment group received Vinpocetine at a dose of 3 mg/kg administered intraperitoneally (i.p.) 30 minutes after the induction of ischemia. A control group received a placebo (vehicle) injection.
Outcome Measurement: After a predetermined survival period, the brains were harvested, and infarct volume was quantified using 2,3,5-triphenyltetrazolium chloride (TTC) staining.
Statistical Analysis: The infarct volumes between the Vinpocetine-treated and control groups were compared using appropriate statistical tests, with a p-value of less than 0.05 considered significant[3][4].
Anti-inflammatory Effects in a Rat Model of Cerebral Ischemia-Reperfusion
The anti-inflammatory properties of Vinpocetine have been investigated in a rat model of cerebral ischemia-reperfusion injury.
Experimental Protocol:
Animal Model: Rats underwent a transient MCAO followed by reperfusion to model ischemia-reperfusion injury.
Treatment: Vinpocetine was administered to the treatment group, while the control group received a placebo.
Biochemical Analysis: Brain tissue was analyzed for the expression levels of key inflammatory mediators, specifically nuclear factor-kappa B (NF-κB) and tumor necrosis factor-alpha (TNFα).
Histological Analysis: Brain sections were examined for edema and infarct volume to correlate with the biochemical findings. The study found that Vinpocetine treatment led to a reduction in the inflammatory response following cerebral ischemia-reperfusion[5].
Visualizing Experimental Workflow and Signaling Pathways
To further elucidate the experimental design and the proposed mechanism of action of Vinpocetine, the following diagrams are provided.
Caption: Experimental workflow for assessing the neuroprotective efficacy of Vinpocetine.
Caption: Proposed signaling pathways of Vinpocetine's anti-inflammatory and neuroprotective effects.
A Comparative Meta-Analysis of 16,17-Dihydroapovincamine (Vinpocetine) for Cognitive Enhancement
For Researchers, Scientists, and Drug Development Professionals: An In-Depth Guide to Vinpocetine's Efficacy and Mechanisms Compared to Alternative Nootropics This guide provides a comprehensive meta-analysis of existing...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals: An In-Depth Guide to Vinpocetine's Efficacy and Mechanisms Compared to Alternative Nootropics
This guide provides a comprehensive meta-analysis of existing research on 16,17-Dihydroapovincamine, commonly known as Vinpocetine, a synthetic derivative of the periwinkle plant alkaloid vincamine. It is intended to serve as a resource for researchers, scientists, and professionals in drug development by objectively comparing Vinpocetine's performance against other nootropic agents, presenting supporting experimental data, and elucidating its complex mechanisms of action. While the body of research on Vinpocetine is extensive, this guide also highlights the existing gaps in direct comparative clinical trials with other nootropics.
Executive Summary
Vinpocetine has been investigated for its potential cognitive-enhancing and neuroprotective effects for several decades. Its proposed mechanisms of action are multifaceted, primarily involving the inhibition of phosphodiesterase type 1 (PDE1), blockade of voltage-gated sodium channels, and modulation of inflammatory pathways. Clinical studies, largely conducted before the 1990s, have explored its efficacy in treating cognitive impairment and dementia, often with a placebo as a comparator. A notable Cochrane meta-analysis suggests some benefit at higher doses, but concludes the overall evidence is inconclusive.[1][2] Direct, large-scale comparative clinical trials against other popular nootropics like Piracetam and Ginkgo Biloba are scarce, necessitating a reliance on preclinical data and older, smaller human studies for comparison.
Comparative Efficacy of Vinpocetine
The available quantitative data from a Cochrane meta-analysis of three randomized controlled trials involving 583 participants with dementia provides some insights into the efficacy of Vinpocetine compared to a placebo.[1][2]
Table 1: Summary of Vinpocetine Efficacy vs. Placebo in Dementia
It is important to note that the studies included in this meta-analysis were conducted before the widespread adoption of current diagnostic criteria for dementia.[1][2]
Direct comparative data from human trials against other nootropics is limited. One preclinical study in a mouse model of antipsychotic-induced cognitive impairment compared Vinpocetine with Piracetam and Ginkgo Biloba extract.
Table 2: Preclinical Comparison of Nootropics on Haloperidol-Induced Cognitive Impairment in Mice
Treatment
Dosage (mg/kg)
Effect on Learning and Memory Impairment
Reference
Vinpocetine
4
Alleviated impairment when administered 30 min before haloperidol
These preclinical findings may not be directly extrapolated to human clinical efficacy.
Experimental Protocols
Vinpocetine in Dementia (Meta-Analysis Protocol)
The Cochrane review included double-blind, randomized, unconfounded trials of more than one day's duration comparing Vinpocetine with placebo in patients with vascular, Alzheimer's, or mixed dementia.[1][6]
Participants: 583 individuals with dementia (criteria varied across studies).[1][6]
Intervention: Oral Vinpocetine at doses of 30mg/day and 60mg/day.
Control: Placebo.
Outcome Measures:
Clinical Global Impression (CGI): A measure of overall clinical change.
Syndrom-Kurztest (SKT): A battery of tests assessing memory and attention.
Data Analysis: Data were independently extracted by two reviewers. For continuous variables like cognitive test scores, the change from baseline was the primary outcome. The categorical outcome of global impression was dichotomized (improved vs. not improved).
Preclinical Comparison of Nootropics (Experimental Workflow)
The study by Abdel-Salam et al. (2018) investigated the effects of nootropic agents on haloperidol-induced spatial memory impairment in mice using the Morris water maze test.
Caption: Workflow of the preclinical study comparing Vinpocetine, Piracetam, and Ginkgo Biloba.
Mechanisms of Action: Signaling Pathways
Vinpocetine's neuroprotective and cognitive-enhancing effects are attributed to its interaction with multiple molecular targets. The primary mechanisms are detailed below.
Inhibition of Phosphodiesterase Type 1 (PDE1)
Vinpocetine is a known inhibitor of PDE1, an enzyme that degrades cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP).[7][8] By inhibiting PDE1, Vinpocetine increases the intracellular levels of these second messengers, leading to a cascade of downstream effects including vasodilation and improved cerebral blood flow.
Caption: Vinpocetine's PDE1 inhibition pathway leading to increased cerebral blood flow.
Blockade of Voltage-Gated Sodium Channels
Vinpocetine has been shown to block voltage-gated sodium channels (VGSCs) in a state-dependent manner.[4][9][10] This action is thought to contribute to its neuroprotective effects by reducing excessive neuronal excitability and subsequent excitotoxicity, which is implicated in ischemic brain injury.
Caption: Neuroprotective mechanism of Vinpocetine via voltage-gated sodium channel blockade.
Anti-Inflammatory Effects via NF-κB Pathway Inhibition
A significant body of research indicates that Vinpocetine exerts potent anti-inflammatory effects by directly inhibiting the IκB kinase (IKK), a key enzyme in the nuclear factor-kappa B (NF-κB) signaling pathway.[1][2][11] This inhibition prevents the activation of NF-κB, a transcription factor that upregulates the expression of numerous pro-inflammatory genes. This mechanism appears to be independent of its PDE1 inhibitory action.[2][12]
Caption: Anti-inflammatory action of Vinpocetine through inhibition of the NF-κB signaling pathway.
Conclusion and Future Directions
The available evidence suggests that 16,17-Dihydroapovincamine (Vinpocetine) is a pharmacologically active compound with multiple mechanisms of action that are relevant to cognitive function and neuroprotection. While older, placebo-controlled trials indicate potential benefits in dementia, the evidence is not considered conclusive by current standards.[1][2] Preclinical studies offer a basis for comparison with other nootropics like Piracetam and Ginkgo Biloba, but direct, robust, and modern comparative clinical trials in human subjects are critically needed to establish a clear therapeutic positioning for Vinpocetine in the landscape of cognitive enhancers. Future research should focus on well-designed, large-scale randomized controlled trials that directly compare Vinpocetine with other nootropic agents in well-defined patient populations with cognitive impairment, utilizing standardized and validated outcome measures. Such studies are essential to provide the high-quality evidence required by researchers, clinicians, and drug development professionals.
Navigating the Safe Disposal of 16,17-Dihydroapovincamine: A Procedural Guide
For researchers and drug development professionals, the proper disposal of chemical compounds is a critical component of laboratory safety and environmental responsibility. This guide provides a detailed, step-by-step pr...
Author: BenchChem Technical Support Team. Date: November 2025
For researchers and drug development professionals, the proper disposal of chemical compounds is a critical component of laboratory safety and environmental responsibility. This guide provides a detailed, step-by-step procedure for the safe disposal of 16,17-Dihydroapovincamine, a derivative of the vinca alkaloid apovincamine. Due to its classification as a vinca alkaloid, 16,17-Dihydroapovincamine should be handled as a potentially cytotoxic and hazardous compound. Adherence to these guidelines is essential to mitigate risks to personnel and the environment.
I. Immediate Safety Precautions and Personal Protective Equipment (PPE)
Before beginning any disposal-related activities, it is imperative to be equipped with the appropriate Personal Protective Equipment (PPE). This is the first line of defense against accidental exposure.
Table 1: Required Personal Protective Equipment (PPE)
PPE Item
Specifications
Gloves
Chemical-resistant, disposable (e.g., nitrile)
Eye Protection
Safety glasses with side shields or goggles
Lab Coat
Standard laboratory coat, fully buttoned
Respiratory Protection
Required if handling powders or creating aerosols
All handling of 16,17-Dihydroapovincamine and its waste should be conducted within a certified chemical fume hood to minimize inhalation exposure.
II. Waste Segregation and Container Management
Proper segregation of chemical waste is fundamental to safe disposal. Different waste streams require specific disposal routes.
Solid Waste: This category includes contaminated consumables such as gloves, bench paper, and empty vials.
Liquid Waste: This includes unused solutions, reaction mixtures, and solvent rinses containing 16,17-Dihydroapovincamine.
Table 2: Waste Container Specifications
Waste Type
Container Type
Labeling Requirements
Solid
Puncture-resistant, sealable container lined with a clear plastic bag.
"Hazardous Waste," "Cytotoxic Waste," "16,17-Dihydroapovincamine Solid Waste," and the date.
Liquid
Leak-proof, screw-cap container compatible with the solvents used.
"Hazardous Waste," "Cytotoxic Liquid Waste," "16,17-Dihydroapovincamine in [Solvent Name]," and the date.
It is crucial to never mix incompatible waste streams. For instance, halogenated and non-halogenated solvents should be collected in separate liquid waste containers.
III. Step-by-Step Disposal Procedures
The following protocols provide a clear workflow for the disposal of both solid and liquid waste generated from work with 16,17-Dihydroapovincamine.
Collection: Place all contaminated solid materials directly into the designated, labeled solid waste container.
Sealing: Once the container is three-quarters full, securely seal the plastic bag liner and then the container lid.
Storage: Store the sealed container in a designated hazardous waste accumulation area, away from general laboratory traffic.
Collection: Carefully pour all liquid waste containing 16,17-Dihydroapovincamine into the appropriate, labeled liquid waste container. Use a funnel to prevent spills.
Container Management: Keep the waste container securely capped at all times, except when adding waste.
Storage: Store the liquid waste container in a secondary containment bin within a designated hazardous waste storage area.
Caption: Solid Waste Disposal Workflow for 16,17-Dihydroapovincamine.
Caption: Liquid Waste Disposal Workflow for 16,17-Dihydroapovincamine.
IV. Decontamination of Glassware and Surfaces
Any glassware or surfaces that have come into contact with 16,17-Dihydroapovincamine must be decontaminated.
Initial Rinse: Rinse glassware and wipe surfaces with a suitable solvent (e.g., ethanol or isopropanol) to remove the bulk of the compound. The rinsate must be collected as hazardous liquid waste.
Secondary Wash: Wash with a laboratory detergent and water.
Final Rinse: Perform a final rinse with deionized water.
V. Emergency Procedures for Spills
In the event of a spill, immediate and appropriate action is necessary to contain the material and protect personnel.
Table 3: Spill Response Protocol
Step
Action
1. Evacuate
Alert others in the vicinity and evacuate the immediate area.
2. Secure
If safe to do so, restrict access to the spill area.
3. Report
Notify the laboratory supervisor and the institution's Environmental Health and Safety (EHS) department immediately.
4. Clean-up
Only trained personnel with appropriate PPE should manage the clean-up. Use a chemical spill kit to absorb and contain the spill. All materials used for clean-up must be disposed of as hazardous solid waste.
VI. Final Disposal Arrangement
The ultimate disposal of hazardous waste must be handled by certified professionals.
Contact EHS: Follow your institution's specific procedures for requesting a hazardous waste pickup from the Environmental Health and Safety department.
Documentation: Ensure all waste containers are properly labeled and documented according to institutional and regulatory requirements.
By adhering to these detailed procedures, laboratories can ensure the safe and compliant disposal of 16,17
Handling
Personal protective equipment for handling 16,17-Dihydroapovincamine
For Researchers, Scientists, and Drug Development Professionals Personal Protective Equipment (PPE) When handling 16,17-Dihydroapovincamine, it is crucial to use appropriate personal protective equipment to avoid persona...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
Personal Protective Equipment (PPE)
When handling 16,17-Dihydroapovincamine, it is crucial to use appropriate personal protective equipment to avoid personal contact and inhalation.[1] The following PPE is recommended:
Eye Protection: Safety glasses with side shields or goggles should be worn to protect against splashes or airborne particles.
Hand Protection: Chemical-resistant gloves, such as nitrile or latex, are essential to prevent skin contact.
Respiratory Protection: If working in an area with poor ventilation or where dust may be generated, a NIOSH-approved respirator is recommended.
Body Protection: A lab coat or other protective clothing should be worn to prevent contamination of personal clothing.[1]
Operational Plan: Handling Procedures
Proper handling procedures are critical to ensure a safe laboratory environment.
1. Engineering Controls:
Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation exposure.
2. Safe Handling Practices:
Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]
Wash hands thoroughly after handling the compound.[2][3]
Do not eat, drink, or smoke in the laboratory area where the compound is being handled.[2][3]
Take precautionary measures against static discharge.[2]
3. Storage:
Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]
Proper disposal of 16,17-Dihydroapovincamine and any contaminated materials is essential to prevent environmental contamination and ensure compliance with regulations.
Waste Collection: Collect all waste materials, including unused compounds and contaminated consumables (e.g., gloves, wipes), in a designated and properly labeled hazardous waste container.
Disposal Method: Dispose of contents and container in accordance with local, regional, and national regulations.[2][3] Consult with your institution's environmental health and safety (EHS) department for specific guidance.
Wash Water: Do not allow wash water from cleaning equipment to enter drains. Collect all wash water for treatment before disposal.[1]
Quantitative Data Summary
The following table summarizes the available quantitative toxicity data for Vinpocetine, a closely related compound. This data should be considered for risk assessment when handling 16,17-Dihydroapovincamine.
Toxicity Data
Value
Species
Oral LD50
503 mg/kg
Rat
Oral LD50
534 mg/kg
Mouse
Intraperitoneal LD50
119 mg/kg
Rat
Intraperitoneal LD50
117 mg/kg
Mouse
Intravenous LD50
32 mg/kg
Rat
Intravenous LD50
45 mg/kg
Mouse
Intraperitoneal TDLo
10 mg/kg
Mouse
Intraperitoneal TDLo
10 mg/kg
Cat
Intravenous TDLo
10 mg/kg
Rat
Subcutaneous TDLO
0.45 mg/kg
Mouse
LD50: Lethal Dose, 50%. The dose that is lethal to 50% of the tested population.
TDLo: Toxic Dose Low. The lowest dose at which a toxic effect was observed.
(Data sourced from Vinpocetine SDS)[1][2]
Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 16,17-Dihydroapovincamine, from preparation to disposal.
Caption: Workflow for Safe Handling of 16,17-Dihydroapovincamine.